1-(2-Iodoethyl)piperidine

Core Science & Biosynthesis

Chemical structure of N-(2-iodoethyl)piperidine

Structure, Reactivity, and Applications in Medicinal Chemistry

Abstract

N-(2-iodoethyl)piperidine (and its hydroiodide salt) represents a critical class of "nitrogen mustard" intermediates used extensively in the synthesis of pharmaceutical agents. Characterized by a piperidine ring attached to an ethyl-iodide tail, this molecule possesses a unique reactivity profile driven by the formation of a transient, highly electrophilic aziridinium ion. This guide details the structural dynamics, synthesis protocols, and safety mechanisms required to handle this potent alkylating agent, with a specific focus on its application in the synthesis of Selective Estrogen Receptor Modulators (SERMs) like Raloxifene.[1]

Part 1: Structural Dynamics & Reactivity

The core utility of N-(2-iodoethyl)piperidine lies in its ability to act as a "masked" hyper-electrophile. While it appears to be a standard primary alkyl halide, the presence of the tertiary amine at the

-position fundamentally alters its behavior through Neighboring Group Participation (NGP).

The Aziridinium Mechanism

Unlike simple alkyl halides that react via standard

mechanisms, N-(2-iodoethyl)piperidine undergoes an intramolecular cyclization. The nitrogen lone pair attacks the -carbon, displacing the iodine atom (a good leaving group) to form a bicyclic aziridinium ion .

This intermediate is highly strained and far more reactive than the linear iodide, making it susceptible to nucleophilic attack by phenols, amines, or thiols. This mechanism is responsible for both its synthetic utility and its vesicant (blistering) toxicity.

Figure 1: The thermodynamic equilibrium between the linear alkyl iodide and the reactive aziridinium species.

Part 2: Synthesis Strategies

Because the free base of N-(2-iodoethyl)piperidine is unstable (auto-polymerizing via the aziridinium mechanism), it is almost exclusively handled as a hydrohalide salt or generated in situ. The most robust method for preparation is the Finkelstein Reaction , converting the commercially available chloride salt into the more reactive iodide.

Comparative Precursor Data

Precursor Compound	CAS No.	State	Melting/Boiling Point	Reactivity Note
N-(2-chloroethyl)piperidine HCl	2008-75-5	Solid (White)	MP: 228-232°C	Stable, shelf-stable precursor. Requires activation.[2]
N-(2-hydroxyethyl)piperidine	3040-44-6	Liquid	BP: 199-202°C	Precursor for the halide; requires halogenation (SOCl₂/HI).
N-(2-iodoethyl)piperidine HI	19320-33-3	Solid (Yellowish)	Decomposes	Highly reactive; light sensitive. Usually made in situ.

Experimental Protocol: In Situ Finkelstein Activation

Objective: Generate reactive N-(2-iodoethyl)piperidine from the stable chloride salt for immediate coupling.

Reagents:

• N-(2-chloroethyl)piperidine Hydrochloride (1.0 eq)[3]

• Sodium Iodide (NaI) (1.2 eq) - Dried under vacuum

• Methyl Ethyl Ketone (MEK) or Acetone (Solvent)

• Potassium Carbonate (

  ) (Base)

Workflow:

• Solvation: Dissolve N-(2-chloroethyl)piperidine HCl in anhydrous MEK (0.5 M concentration).

• Halide Exchange: Add NaI. The mixture is refluxed for 6–12 hours. NaCl precipitates out (driving force due to solubility difference in acetone/MEK).

• Filtration: Filter off the inorganic salts (NaCl) while hot.

• Coupling (Telescoped): The filtrate, containing the reactive N-(2-iodoethyl)piperidine, is immediately added to the solution containing the target nucleophile (e.g., a phenol derivative) and base (

  ).

Figure 2: Telescoped synthesis workflow converting the stable chloride precursor to the reactive iodide for immediate consumption.

Part 3: Applications in Drug Design

The N-ethylpiperidine moiety is a pharmacophore often used to improve solubility and bioavailability in lipophilic drug backbones.

Case Study: Raloxifene Synthesis

Raloxifene (Evista), a SERM used for osteoporosis, utilizes this specific side chain. The synthesis involves the alkylation of a phenolic hydroxyl group on the benzothiophene core.

• Mechanism: The phenolic oxygen (activated by base) attacks the aziridinium intermediate generated from the piperidine side chain.

• Significance: The piperidine tail interacts with Asp-351 in the Estrogen Receptor (ER) ligand-binding domain, which is crucial for the drug's antagonist activity in breast tissue [1].

Reaction Scheme Description:

Part 4: Safety & Handling (The "Mustard" Effect)

CRITICAL WARNING: The free base of N-(2-iodoethyl)piperidine is a potent vesicant (blistering agent). It shares the same mechanism of action as sulfur mustard (Mustard Gas), where the aziridinium ion alkylates DNA and proteins.

Handling Protocols

• Salt Form Priority: Always store and weigh the compound as the Hydrochloride or Hydroiodide salt. These are stable solids and do not form the aziridinium ion until dissolved and neutralized.

• Neutralization: Never neutralize the salt to the free base unless it is immediately reacting with a nucleophile in a closed vessel.

• Decontamination: Spills should be treated with a solution of 10% sodium thiosulfate (to scavenge the alkylating agent) followed by dilute acetic acid.

References

• Raloxifene Structure & SERM Mechanism Source: National Center for Biotechnology Information (PubChem). URL:[Link]

• Synthesis of Raloxifene via N-(2-chloroethyl)piperidine Source: New Drug Approvals (Synthesis Reports). URL:[Link]

• Aziridinium Ion Chemistry & Reactivity Source: ScienceDirect (Topics in Chemistry). URL:[Link]

Sources

• 1. Recent advances in the synthesis of raloxifene: a selective estrogen receptor modulator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]

Technical Deep Dive: 1-(2-Iodoethyl)piperidine – Salt vs. Free Base Dynamics in Medicinal Chemistry

Executive Summary

1-(2-Iodoethyl)piperidine is a critical alkylating agent in medicinal chemistry, widely employed to introduce the ethylpiperidine pharmacophore found in Selective Estrogen Receptor Modulators (SERMs) like Raloxifene and various antihistamines.

This reagent exists in two distinct forms with opposing stability profiles:

• The Hydroiodide Salt (HI): A stable, crystalline solid suitable for long-term storage.

• The Free Base: A highly reactive, unstable oil that acts as a potent vesicant (blistering agent) and rapidly degrades via self-alkylation.

Core Directive: Researchers must understand that the free base is not merely a "neutral form" but a transient, reactive intermediate. Successful alkylation requires a protocol that liberates the free base in situ or immediately prior to use to prevent dimerization into inactive piperazinium salts.

Part 1: Chemical Identity & Physical Properties[1][2]

The fundamental dichotomy of this compound lies in the availability of the nitrogen lone pair. In the salt form, the lone pair is protonated and unreactive. In the free base, the lone pair is available to perform an intramolecular nucleophilic attack on the adjacent carbon-iodine bond.

Comparative Profile

Feature	Hydroiodide Salt (Stability)	Free Base (Reactivity)
State	Crystalline Solid (often yellow/off-white)	Viscous Oil (yellow to brown)
Storage	Stable at RT (desiccated, dark)	Unstable (Degrades in hours/days at RT)
Reactivity	Inert to alkylation until neutralized	Highly reactive electrophile (via Aziridinium)
Toxicity	Toxic if swallowed/inhaled	Vesicant (Chemical blistering agent)
Mechanism	Nitrogen lone pair is protonated ( )	Nitrogen lone pair is free ( )
Primary Use	Shelf-stable precursor	Transient reactive species for synthesis

Part 2: Mechanistic Insight (The Aziridinium Ion)

The instability of the free base is driven by Anchimeric Assistance (Neighboring Group Participation). Unlike simple alkyl halides where the reaction waits for an external nucleophile, the piperidine nitrogen acts as an internal nucleophile.

The Instability Cascade

• Liberation: Base removes the proton from the salt.

• Cyclization: The nitrogen lone pair attacks the

  -carbon, displacing the iodide ion.

• Aziridinium Formation: A highly strained, electrophilic spiro-aziridinium ion forms.

• Fate:

  • Path A (Desired): External nucleophile (e.g., Phenol) attacks the ring, opening it to form the product.

  • Path B (Degradation): Another free base molecule attacks the ring, leading to dimerization (piperazinium salt formation).

Visualization: The Aziridinium Equilibrium

Caption: The free base exists in equilibrium with the reactive aziridinium ion. Storage allows the "Self-Alkylation" pathway to dominate, forming insoluble dimers.

Part 3: Handling & Safety (The Vesicant Nature)

CRITICAL WARNING: The free base of 1-(2-iodoethyl)piperidine behaves pharmacologically like a nitrogen mustard .

• Vesicant Action: The aziridinium ion alkylates DNA and proteins indiscriminately. Skin contact results in delayed, painful blistering and potential necrosis.

• Inhalation Hazard: Vapors or aerosols can cause severe respiratory tract damage.

• Decontamination: Spills of the free base should be neutralized immediately with a solution of 10% sodium thiosulfate (reacts with the alkyl halide/aziridinium) followed by dilute acid (protonates the nitrogen).

Rule of Thumb: treat the free base with the same containment protocols used for alkylating chemotherapy agents (e.g., Melphalan).

Part 4: Practical Protocols

Protocol A: In Situ Generation (Recommended)

Best for maximizing yield and safety. The free base is never isolated.

• Setup: In the reaction vessel, charge the nucleophile (e.g., 6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thiophene for Raloxifene precursors), the solvent (DMF or Acetone), and an excess of inorganic base (

  or ).

• Addition: Add 1-(2-iodoethyl)piperidine hydroiodide directly to the mixture as a solid.

• Reaction: Heat to 60-80°C.

  • Mechanism:[1] The carbonate base slowly deprotonates the ammonium salt in the suspension. The liberated free base immediately cyclizes to the aziridinium ion, which is then intercepted by the phenoxide nucleophile.

  • Benefit: The concentration of free base remains low at any given moment, minimizing dimerization (Path B in the diagram).

Protocol B: Free Base Isolation (Use Immediately)

Only use if the reaction solvent is incompatible with the salt or inorganic bases.

• Partition: Suspend the hydroiodide salt in

  (DCM) and cool to 0°C.

• Neutralize: Add an equal volume of cold 1M NaOH or saturated

  . Shake vigorously for < 2 minutes.

• Extraction: Separate the organic layer. Wash once with cold brine.

• Drying: Dry over anhydrous

  for maximum 5 minutes .

• Filtration: Filter the desiccant.

• Usage: Add the filtrate immediately to your reaction vessel.

  • Caution: Do not rotary evaporate to dryness if possible. If concentration is required, keep the bath temperature < 20°C and do not store the resulting oil.

Part 5: Synthetic Applications (Case Study)

Synthesis of Raloxifene Pharmacophore

The ethylpiperidine side chain is crucial for the "antagonist" effect of SERMs in breast tissue. The steric bulk of the piperidine ring prevents the estrogen receptor helix 12 from sealing the ligand-binding pocket.

Reaction Workflow: The synthesis typically involves the alkylation of a phenol derivative. While the chloro-analog is cheaper, the iodo-analog (or the chloro-analog with catalytic KI) is preferred for faster kinetics, which reduces the thermal load and byproduct formation.

Caption: Synthetic pathway for introducing the basic side chain using the hydroiodide salt.

Troubleshooting Low Yields

If yields are low (<50%), check for Dimerization :

• Symptom: Appearance of a white, insoluble precipitate in the reaction mixture (Piperazinium diiodide salt).

• Cause: The free base concentration was too high relative to the nucleophile, or the nucleophile was not sufficiently deprotonated.

• Fix: Switch to Protocol A (In Situ), increase the equivalents of base, or use a more polar aprotic solvent (DMF/DMSO) to enhance the nucleophilicity of the phenol.

References

• Jones, C. D., et al. (1984). "Benzothiophene derivatives. A novel class of antiestrogens." Journal of Medicinal Chemistry, 27(8), 1057-1066.

• Ranjith, J., & Ha, H. J. (2021).[2] "Synthetic Applications of Aziridinium Ions." Molecules, 26(6), 1774.[2]

• National Center for Biotechnology Information. (2024). "PubChem Compound Summary for CID 74826, 1-(2-Chloroethyl)piperidine hydrochloride." PubChem. (Data extrapolated for Iodo-analog properties).

• Occupational Safety and Health Administration (OSHA). "Nitrogen Mustards: Hazard Recognition." United States Department of Labor.

Sources

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. researchgate.net [researchgate.net]

Technical Guide: N-Alkylation Reagents Containing the Piperidine Moiety

Executive Summary

The piperidine ring is a privileged scaffold in medicinal chemistry, appearing in over twenty classes of pharmaceuticals including antihistamines (fexofenadine), opioids (fentanyl), and antipsychotics (haloperidol). Introducing this moiety into a drug candidate often requires specialized N-alkylation reagents that serve as "piperidine donors."

This guide analyzes the three primary classes of piperidine-containing alkylating agents. It provides a rigorous examination of the aziridinium ion mechanism —a critical pathway that governs the reactivity and toxicity of ethyl-linked reagents—and offers validated protocols for their use in high-value synthesis.

Part 1: The Reagent Classes

We categorize piperidine-containing N-alkylation reagents based on their electrophilic trigger and linker length.

Class A: The "Mustard-Like" Reagents (Ethyl Linkers)

These are the most common but most hazardous reagents. They consist of a piperidine ring linked to a leaving group via a two-carbon chain.

• Primary Reagent: 1-(2-Chloroethyl)piperidine hydrochloride (CAS: 2008-75-5).[1][2]

• Reactivity Profile: High. Reacts via a transient bicyclic aziridinium intermediate.

• Utility: Installing the N-ethylpiperidine motif (e.g., in raloxifene).

Class B: The "Direct" Electrophiles (Methyl/Propyl Linkers)

Reagents where the leaving group is attached to a carbon that cannot form a 3-membered ring with the nitrogen, or where the nitrogen is protected.

• Primary Reagents: 4-(Bromomethyl)piperidine (often N-protected), 1-(3-chloropropyl)piperidine.

• Reactivity Profile: Moderate. Follows standard

  kinetics.

• Utility: Extending the carbon chain or targeting specific piperidine isomers (e.g., 4-substituted).[3]

Class C: The "Reductive" Electrophiles (Piperidones)

While technically carbonyls, these serve as functional equivalents to alkylating agents when used in reductive amination.

• Primary Reagent: N-Boc-4-piperidone.

• Reactivity Profile: Tunable. Controlled by the choice of reducing agent (e.g., STAB).

• Utility: Creating secondary/tertiary amines directly at the piperidine 4-position.

Part 2: Mechanistic Deep Dive – The Aziridinium Trap

The alkylation of nucleophiles using 1-(2-chloroethyl)piperidine does not proceed via a simple

attack by the nucleophile on the alkyl halide. Instead, it follows an intramolecular neighbor-group participation pathway.

The Mechanism[5][6][7][8]

• Free Basing: Under basic conditions, the protonated nitrogen is deprotonated.

• Cyclization: The free amine lone pair attacks the

  -carbon, displacing the chloride.

• Aziridinium Formation: A highly electrophilic bicyclic aziridinium ion is formed.

• Nucleophilic Attack: The external nucleophile opens the ring.

Critical Implication: Because the intermediate is a strained 3-membered ring, it mimics the reactivity of nitrogen mustards (blistering agents). If the piperidine ring is substituted (e.g., 2-methylpiperidine), ring opening can occur at either carbon of the aziridinium, leading to regioisomeric mixtures (rearrangement).

Figure 1: The mandatory aziridinium intermediate pathway for 2-haloethyl piperidines. Note the risk of dimerization if the nucleophile is weak or slow.

Part 3: Experimental Protocols

Protocol A: Alkylation using 1-(2-Chloroethyl)piperidine HCl

Challenge: The free base of this reagent is unstable and will dimerize to form a non-reactive bis-piperidino-piperazinium salt within minutes at room temperature. Solution: Generate the free base in situ or in a biphasic system.

Scope: Alkylation of a phenol or secondary amine.

• Preparation of the Nucleophile:

  • Dissolve the nucleophile (e.g., Phenol derivative, 10 mmol) in Acetone or DMF (20 mL).

  • Add anhydrous

    (30 mmol, 3 equiv).

  • Note: Cesium carbonate (

    ) can be used to accelerate sluggish reactions.

• Addition of Reagent:

  • Add 1-(2-chloroethyl)piperidine hydrochloride (12 mmol, 1.2 equiv) directly to the suspension as a solid.

  • Crucial Step: The base (

    ) will slowly liberate the free amine, which immediately cyclizes to the aziridinium ion and reacts with the phenoxide. This "slow release" prevents high concentrations of free base and suppresses dimerization.

• Reaction:

  • Heat to reflux (Acetone) or 60-80°C (DMF) for 12–24 hours.

  • Monitor by TLC/LCMS. The intermediate aziridinium is not visible; look for consumption of the phenol.

• Workup:

  • Filter off inorganic salts.

  • Concentrate the solvent.

  • Partition between EtOAc and water. Wash organic layer with brine.

  • Purify via flash chromatography (typically requiring MeOH/DCM/NH3 systems due to polarity).

Protocol B: Reductive Alkylation with N-Boc-4-piperidone

Scope: Attaching a piperidin-4-yl group to a primary or secondary amine.

• Imine Formation:

  • Combine the amine (10 mmol) and N-Boc-4-piperidone (11 mmol) in 1,2-Dichloroethane (DCE) or DCM.

  • Optional: Add catalytic Acetic Acid (1-2 drops) or

    if the amine is sterically hindered.

  • Stir for 30–60 minutes at room temperature.

• Reduction:

  • Add Sodium Triacetoxyborohydride (STAB,

    ) (15 mmol, 1.5 equiv) in one portion.

  • Why STAB? It is less toxic than cyanoborohydride and selectively reduces the imine over the ketone, preventing direct reduction of the piperidone to the alcohol.

• Quench:

  • Stir overnight under Nitrogen.

  • Quench with saturated aqueous

    .[4]

• Deprotection (Post-Alkylation):

  • The resulting product contains a Boc-protected piperidine.

  • Treat with TFA/DCM (1:1) or 4M HCl in Dioxane to reveal the secondary piperidine amine.

Figure 2: Workflow for introducing the piperidine moiety via reductive amination, avoiding the toxicity of alkyl halides.

Part 4: Troubleshooting & Stability Data

Stability of 1-(2-Chloroethyl)piperidine

State	Stability	Handling Requirement
HCl Salt	High (Years)	Store desiccated at RT. Hygroscopic.
Free Base	Very Low (< 1 Hour)	Do not store. Generate in situ or use immediately.
In Solution	Moderate	In non-nucleophilic solvents (DCM, Toluene), the free base will dimerize to a precipitate (piperazinium salt) over 2-4 hours.

Common Failure Modes

• Dimerization: If the reaction turns cloudy with a white precipitate that is insoluble in organic solvents but soluble in water, your reagent has dimerized.

  • Fix: Use the salt form with slow addition of base, or increase dilution.

• O- vs N-Alkylation: When alkylating aminophenols, regioselectivity can be an issue.

  • Fix: Control pH. Phenoxides react faster than neutral anilines. To target the aniline, protect the phenol or use reductive amination instead.

• Incomplete Reaction: The aziridinium ion can be hydrolyzed by adventitious water.

  • Fix: Ensure anhydrous solvents and reagents.[5]

References

• Mechanism of Aziridinium Formation

  • Title: "The Chemistry of Aziridinium Ions."
  • Source:Chemical Reviews

  • URL:[Link]

• Safety & Handling of Chloroethylamines

  • Title: "1-(2-Chloroethyl)

  • Source:Fisher Scientific[6]

• Reductive Amination Protocols

  • Title: "Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reagents."
  • Source:Organic Reactions (Wiley)

  • URL:[Link]

• Medicinal Chemistry Applications

  • Title: "Piperidine-containing drugs and recently studied analogs."
  • Source:European Journal of Medicinal Chemistry

  • URL:[Link]

Sources

• 1. 1-(2-Chloroethyl)piperidine hydrochloride-2008-75-5 [ganeshremedies.com]
• 2. 1-(2-Chloroethyl)piperidine Hydrochloride | 2008-75-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 3. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Note: Synthesis of 1-(2-Iodoethyl)piperidine Hydroiodide via Finkelstein Exchange

Executive Summary

This guide details the synthesis of 1-(2-iodoethyl)piperidine hydroiodide from 1-(2-chloroethyl)piperidine hydrochloride . This transformation utilizes the Finkelstein reaction, a classic nucleophilic substitution (

) where a chloride leaving group is replaced by an iodide.

The iodo-derivative is a significantly more potent alkylating agent than its chloro-analog, making it a critical intermediate for attaching the ethylpiperidine moiety to various pharmacophores (e.g., phenols, amines) in drug discovery.

Critical Stability Note: The free base of 1-(2-iodoethyl)piperidine is highly unstable. It rapidly undergoes intramolecular cyclization to form a reactive aziridinium ion, which subsequently dimerizes or polymerizes. Therefore, this protocol focuses on isolating the stable hydroiodide salt .

Safety & Hazard Assessment (Mustard Agent Analogs)

WARNING: Both the starting material and the product are nitrogen mustard analogs. They are potent alkylating agents and vesicants (blistering agents).

• Engineering Controls: All operations must be performed in a properly functioning chemical fume hood.

• PPE: Double nitrile gloves, lab coat, and safety goggles are mandatory. A face shield is recommended during the handling of dry salts.

• Decontamination: Spills should be neutralized immediately with a dilute solution of sodium thiosulfate or nucleophilic decontamination solution (e.g., decon-90).

• Inhalation Risk: Do not inhale dusts. The salts are sternutators (induce sneezing) and respiratory irritants.

Mechanistic Insight

The Finkelstein Exchange

The reaction proceeds via an equilibrium-driven

mechanism. Sodium iodide (NaI) is soluble in acetone (or 2-butanone), whereas sodium chloride (NaCl) is not. As the iodide displaces the chloride, NaCl precipitates out of the solution, driving the equilibrium to the right (Le Chatelier's Principle).

The Aziridinium Threat

The core challenge in handling 2-haloethylamines is their propensity for intramolecular cyclization. If the amine is unprotonated (free base), the nitrogen lone pair attacks the carbon bearing the halogen, ejecting the halide and forming a spiro-aziridinium ion. This ion is highly electrophilic and toxic.

Diagram 1: Reaction Mechanism & Aziridinium Risk

Caption: The direct path (blue) maintains the protonated amine to prevent cyclization. The red path illustrates the danger of generating the free base.

Experimental Protocol

Materials & Reagents[1]

Reagent	MW ( g/mol )	Equiv.[1]	Role
1-(2-chloroethyl)piperidine HCl	184.11	1.0	Substrate
Sodium Iodide (NaI)	149.89	4.0	Reagent (Excess)
2-Butanone (MEK)	72.11	Solvent	Reaction Medium
Acetone	58.08	Solvent	Alternative Medium
Diethyl Ether	74.12	Wash	Purification

Note: 2-Butanone (Methyl Ethyl Ketone) is preferred over acetone as it allows for a higher reflux temperature (~80°C vs 56°C), ensuring faster conversion of the less reactive chloride.

Step-by-Step Procedure

Step 1: Reaction Setup

• Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

• Add 10.0 g (54.3 mmol) of 1-(2-chloroethyl)piperidine hydrochloride.

• Add 32.5 g (217 mmol, 4 equiv) of Sodium Iodide (NaI).

  • Why Excess? A large excess of iodide ensures the equilibrium shifts fully to the product side and compensates for the solubility limit of the starting salt.

• Add 150 mL of 2-Butanone (MEK).

  • Note: The starting materials may not fully dissolve initially.[2] This is a heterogeneous reaction.

Step 2: Reflux (Finkelstein Drive)

• Heat the mixture to reflux (oil bath set to ~85°C) with vigorous stirring.

• Maintain reflux for 24 to 30 hours .

• Visual Check: A white precipitate (NaCl) will accumulate, and the solution may turn slightly yellow due to trace iodine liberation (this is normal).

• In-Process Control (IPC): Take a small aliquot, filter, and check by TLC or LC-MS. The disappearance of the chloro-starting material indicates completion.

Step 3: Workup & Isolation

• Cool the reaction mixture to room temperature.

• Filtration: Filter the suspension through a sintered glass funnel or Celite pad to remove the precipitated NaCl and excess undissolved NaI.

  • Wash: Rinse the filter cake with cold MEK (2 x 20 mL).

• Concentration: Concentrate the combined yellow filtrate on a rotary evaporator under reduced pressure.

  • Caution: Do not overheat (>50°C) during evaporation to prevent degradation.

• Residue: You will obtain a semi-solid or sticky yellow residue. This is the crude 1-(2-iodoethyl)piperidine hydroiodide.

Step 4: Purification (Recrystallization)

• Dissolve the crude residue in a minimum amount of hot Ethanol or Isopropanol (~20-30 mL).

• Allow the solution to cool slowly to room temperature.

• Add Diethyl Ether dropwise until turbidity is just observed, then store at 4°C overnight to crystallize.

• Filter the off-white to pale yellow crystals.

• Dry in a vacuum desiccator over

  (phosphorus pentoxide) to remove moisture.

Expected Yield: 70–85% Appearance: Off-white crystalline solid.

Quality Control & Characterization

Since melting points for these salts can vary based on hydration and crystal habit (often >200°C with decomposition), NMR is the definitive identification method.

Test	Specification	Diagnostic Signal
Appearance	Off-white solid	N/A
1H NMR (D2O)	Conform to Structure	Shift of -X triplet.
Purity (HPLC)	> 98%	N/A

NMR Interpretation (Shift Logic):

• Starting Material (

  -Cl): Triplet typically around 3.8 - 4.0 ppm.

• Product (

  -I): The iodine atom is less electronegative than chlorine but has a heavy atom effect. The triplet for the -I group typically shifts upfield (shielded) to approximately 3.4 - 3.6 ppm compared to the chloro-analog.

Usage Protocol (Generating the Free Base)

STOP: Only perform this step if you are immediately using the compound for an alkylation reaction.

• Suspend the 1-(2-iodoethyl)piperidine hydroiodide in the reaction solvent (e.g., DMF, THF).

• Add a stoichiometric amount of base (e.g.,

  or ) in the presence of the nucleophile you intend to alkylate.

• Do not isolate the free base oil. It will dimerize to the 1,1'-ethylenebis(piperidinium) salt within minutes to hours.

Troubleshooting Guide

Diagram 2: Troubleshooting Logic

Caption: Logic flow for addressing common synthesis failures.

• Product is brown/purple: Iodine oxidation. Wash the solid with a small amount of cold acetone/ether. Ensure storage in amber vials away from light.

• Starting material remains: The chloride salt is very stable. Ensure you are using Sodium Iodide (not Potassium Iodide) if using Acetone, as NaI is much more soluble in Acetone than KI. If using MEK, NaI is still preferred.

References

• Sigma-Aldrich. 1-(2-Chloroethyl)piperidine hydrochloride Product Sheet.

• PubChem. 1-(2-Chloroethyl)piperidine hydrochloride (Compound Summary).[3] National Library of Medicine.

• Echemi. 1-(2-Bromo-ethyl)-piperidine hydrobromide (Analogous Properties).

• Yadav, N. N., et al. (2019).[4] Alkylative Ring-Opening of Bicyclic Aziridinium Ion and Its Application for Alkaloid Synthesis. Frontiers in Chemistry.[4] (Demonstrates the reactivity/instability of the aziridinium intermediate).

• Finkelstein, H. (1910). Darstellung organischer Jodide aus den entsprechenden Bromiden und Chloriden. Ber. Dtsch. Chem. Ges., 43, 1528. (Foundational reference for the halogen exchange mechanism).

Sources

• 1. echemi.com [echemi.com]
• 2. CS248547B1 - Process for preparing 2-piperidinoethyl chloride hydrochloride - Google Patents [patents.google.com]
• 3. 1-(2-氯乙基)哌啶 盐酸盐 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Alkylative Ring-Opening of Bicyclic Aziridinium Ion and Its Application for Alkaloid Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Synthesis of 1-(2-Iodoethyl)piperidine via Finkelstein Reaction

Abstract

This document provides a comprehensive guide for the synthesis of 1-(2-Iodoethyl)piperidine, a valuable intermediate in pharmaceutical and organic synthesis. The protocol detailed herein utilizes the Finkelstein reaction, a robust and efficient method for halogen exchange. Starting from the more accessible and economical 1-(2-chloroethyl)piperidine, this application note elucidates the reaction mechanism, provides a detailed, field-tested experimental protocol, and offers insights into process optimization and troubleshooting. The causality behind experimental choices is explained to empower researchers to adapt and apply this methodology effectively.

Introduction and Scientific Principle

The Finkelstein reaction is a cornerstone of organic synthesis, facilitating the conversion of alkyl chlorides or bromides into alkyl iodides.[1][2][3] This nucleophilic substitution (SN2) reaction is particularly effective for primary alkyl halides and is driven to completion by leveraging Le Chatelier's principle.[4][5] The choice of solvent is critical; acetone is typically employed because sodium iodide (NaI) is highly soluble in it, whereas the resulting sodium chloride (NaCl) or sodium bromide (NaBr) byproducts are not.[2][6] This differential solubility causes the inorganic salt to precipitate, effectively removing it from the equilibrium and driving the reaction forward to yield the desired alkyl iodide.[2][5]

1-(2-Iodoethyl)piperidine is a more reactive alkylating agent than its chloro- or bromo-analogs due to the excellent leaving group ability of iodide. This enhanced reactivity makes it a preferred intermediate for introducing the 2-(piperidin-1-yl)ethyl moiety in the development of various biologically active compounds.

Reaction Mechanism

The conversion of 1-(2-chloroethyl)piperidine to 1-(2-iodoethyl)piperidine proceeds via a classic bimolecular nucleophilic substitution (SN2) mechanism.[1]

Key Mechanistic Steps:

• Nucleophilic Attack: The iodide ion (I⁻), a potent nucleophile, attacks the electrophilic carbon atom bonded to the chlorine. This attack occurs from the backside relative to the leaving group (chloride).

• Transition State: A transient, high-energy transition state is formed where the iodide and chloride are both partially bonded to the carbon atom.

• Leaving Group Departure: The carbon-chlorine bond breaks, and the chloride ion (Cl⁻) departs.

• Product Formation: The final product, 1-(2-iodoethyl)piperidine, is formed. The precipitated sodium chloride (NaCl) drives the reaction to completion.

Caption: SN2 Mechanism of the Finkelstein Reaction.

Detailed Experimental Protocol

This protocol describes the synthesis starting from 1-(2-chloroethyl)piperidine hydrochloride, a common commercially available starting material.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Purity	Notes
1-(2-Chloroethyl)piperidine hydrochloride	2008-75-5	184.11	10.0 g (54.3 mmol)	≥98%	Starting material.
Sodium Iodide (NaI)	7681-82-5	149.89	12.2 g (81.4 mmol)	≥99%	1.5 equivalents. Anhydrous.
Sodium Hydroxide (NaOH)	1310-73-2	40.00	~2.4 g (60 mmol)	≥97%	For free-basing.
Acetone	67-64-1	58.08	150 mL	Anhydrous	Reaction solvent.
Dichloromethane (DCM)	75-09-2	84.93	~100 mL	Reagent Grade	For extraction.
Saturated Sodium Thiosulfate (Na₂S₂O₃) solution	7772-98-7	158.11	~30 mL	-	For quenching excess iodine.
Brine (Saturated NaCl solution)	7647-14-5	58.44	~30 mL	-	For washing.
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	~5 g	Anhydrous	For drying organic phase.

Equipment

• 250 mL three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Separatory funnel (250 mL)

• Rotary evaporator

• Standard laboratory glassware

Safety Precautions

• General: Conduct the reaction in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves (nitrile or neoprene are recommended).[7]

• Alkyl Halides: Alkyl iodides are reactive and should be handled with care. They can be lachrymators and are harmful if inhaled, ingested, or absorbed through the skin.[7][8]

• Reagents: Sodium hydroxide is corrosive. Acetone and dichloromethane are flammable and volatile. Avoid inhalation of vapors.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.[9]

Step-by-Step Procedure

Part A: Free-Basing of 1-(2-Chloroethyl)piperidine Hydrochloride

• Rationale: The Finkelstein reaction requires the free amine for optimal reactivity. The hydrochloride salt is deprotonated to liberate the neutral starting material.

• Dissolve 1-(2-chloroethyl)piperidine hydrochloride (10.0 g, 54.3 mmol) in 50 mL of deionized water in a 250 mL beaker.

• Cool the solution in an ice bath.

• Slowly add a 20% w/v aqueous solution of sodium hydroxide (~11 mL, ~60 mmol) dropwise with stirring until the pH of the solution is >12.

• Transfer the basic solution to a separatory funnel and extract the free amine with dichloromethane (3 x 30 mL).

• Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Filter off the drying agent and concentrate the solution using a rotary evaporator. The resulting oil is the free base, 1-(2-chloroethyl)piperidine, which should be used immediately in the next step.

Part B: Finkelstein Reaction

• Place anhydrous sodium iodide (12.2 g, 81.4 mmol) and a magnetic stir bar into a 250 mL three-neck round-bottom flask.

• Add 150 mL of anhydrous acetone to the flask and stir until the sodium iodide is fully dissolved.[4]

• Add the crude 1-(2-chloroethyl)piperidine (from Part A) to the sodium iodide solution at room temperature.

• Fit the flask with a reflux condenser and heat the mixture to reflux (approx. 56°C) using a heating mantle.

• Reaction Monitoring: The formation of a white precipitate (NaCl) is a visual indicator of reaction progress.[4] The reaction is typically complete within 3-6 hours.[4] Progress can be monitored by Thin Layer Chromatography (TLC) (e.g., mobile phase: 9:1 Ethyl Acetate/Methanol).

• After the reaction is complete, cool the mixture to room temperature.

Part C: Work-up and Purification

• Remove the acetone using a rotary evaporator.

• To the resulting residue, add 50 mL of deionized water and 50 mL of dichloromethane.

• Transfer the mixture to a separatory funnel. A small amount of discoloration (due to iodine formation) can be removed by washing the organic layer with 30 mL of saturated sodium thiosulfate solution.

• Separate the layers and wash the organic phase with brine (30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude 1-(2-iodoethyl)piperidine as an oil.

• Purification (Optional): If high purity is required, the product can be purified by vacuum distillation or column chromatography on silica gel.

Workflow Visualization

Caption: Experimental workflow for the synthesis of 1-(2-Iodoethyl)piperidine.

Troubleshooting and Optimization

Issue	Potential Cause	Recommended Solution
Low or No Yield	Incomplete free-basing of starting material.	Ensure pH is >12 during the free-basing step. Use the free base immediately as it can be unstable.
Wet acetone or reagents.	Use anhydrous acetone and dry sodium iodide. Water can interfere with the solubility equilibrium.
Incomplete Reaction	Insufficient reaction time or temperature.	Monitor the reaction by TLC. If starting material persists, extend the reflux time. Ensure a gentle reflux is maintained.
Poor quality of sodium iodide.	Use fresh, high-purity sodium iodide.
Product Discoloration	Formation of elemental iodine (I₂).	This is common. During work-up, wash the organic layer with a saturated solution of sodium thiosulfate until the color disappears.
Difficult Purification	Presence of unreacted starting material or side products.	Ensure efficient extraction during work-up. If necessary, purify via vacuum distillation, as the product has a significantly higher boiling point than the starting material.

Characterization

The final product should be characterized to confirm its identity and purity.

• ¹H NMR (CDCl₃): Expected signals for the piperidine ring protons and two triplet signals for the ethyl bridge protons.

• ¹³C NMR (CDCl₃): Expected signals for the piperidine ring carbons and the ethyl bridge carbons, with the carbon attached to iodine appearing significantly upfield.

• Mass Spectrometry (MS): The molecular ion peak corresponding to the mass of 1-(2-iodoethyl)piperidine (C₇H₁₄IN, M.W. = 239.10) should be observed.

Conclusion

The Finkelstein reaction offers a reliable and high-yielding pathway for the synthesis of 1-(2-iodoethyl)piperidine from its chloro-analog. The protocol's success hinges on the principles of SN2 reactivity and solubility-driven equilibrium, specifically the use of anhydrous acetone as the solvent. By following the detailed steps for preparation, reaction, and work-up, and by considering the troubleshooting advice provided, researchers can confidently produce this key synthetic intermediate for applications in drug discovery and development.

References

• SATHEE. Finkelstein Reaction. IIT Kanpur.
• Rzepa, H. The mystery of the Finkelstein reaction. Henry Rzepa's Blog.

• Unacademy. Finkelstein Reaction. Unacademy. Available from: [Link]

• Filo. What is the role of acetone in finkelstein reaction?. Filo. Available from: [Link]

• Organic Chemistry Portal. Finkelstein Reaction. Organic Chemistry Portal. Available from: [Link]

• Synthetic Map. Halogen exchange (SN2) (Reaction of Finkelstein). Available from: [Link]

• Wikipedia. Finkelstein reaction. Wikipedia. Available from: [Link]

• Chemistry Stack Exchange. Role of acetone in the Finkelstein reaction. Chemistry Stack Exchange. Available from: [Link]

• UCLA Chemistry. Illustrated Glossary of Organic Chemistry - Finkelstein reaction. Available from: [Link]

• Online Organic Chemistry Tutor. Finkelstein Reaction. Available from: [Link]

• Hach. Alkali/Iodide/Azide reagent - SAFETY DATA SHEET. Hach. Available from: [Link]

Sources

• 1. SATHEE: Finkelstein Reaction [sathee.iitk.ac.in]
• 2. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 3. onlineorganicchemistrytutor.com [onlineorganicchemistrytutor.com]
• 4. The mystery of the Finkelstein reaction - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Illustrated Glossary of Organic Chemistry - Finkelstein reaction [chem.ucla.edu]
• 7. calibrechem.com [calibrechem.com]
• 8. fishersci.com [fishersci.com]
• 9. chemsupply.com.au [chemsupply.com.au]

Application Note: O-Alkylation of Phenols using 1-(2-Iodoethyl)piperidine

Abstract & Strategic Context

This application note details the protocol for the

-alkylation of phenolic substrates using 1-(2-iodoethyl)piperidine (or its hydroiodide salt). This transformation is a cornerstone in medicinal chemistry, famously utilized in the synthesis of Selective Estrogen Receptor Modulators (SERMs) such as Raloxifene and Bazedoxifene .

While formally a Williamson Ether Synthesis, this reaction deviates from standard

kinetics due to Neighboring Group Participation (NGP) by the piperidine nitrogen. Understanding this mechanism is critical for process optimization, as it dictates the choice of solvent, base stoichiometry, and safety protocols regarding the reactive aziridinium intermediate.

Mechanistic Insight: The Aziridinium Pathway

Expertise Note: A common failure mode in this reaction is treating it as a simple steric

displacement. The piperidine nitrogen lone pair is spatially positioned to displace the iodide leaving group intramolecularly, forming a highly reactive, strained spiro-aziridinium (also known as aziridinium) ion. This intermediate is the actual electrophile attacked by the phenoxide.

• Implication 1: The reaction rate is often independent of iodide concentration once the aziridinium forms.

• Implication 2: Dimerization is a competing side reaction where one molecule of free base attacks another, forming a non-reactive piperazinium quaternary salt. This is concentration-dependent.

Diagram 1: Reaction Mechanism & NGP

Figure 1: The reaction proceeds via a transient, high-energy aziridinium ion. High dilution favors the product over the dimer.

Critical Safety & Handling

Hazard Alert: 1-(2-Iodoethyl)piperidine and its intermediate aziridinium species are nitrogen mustards . They are potent alkylating agents and potential vesicants/mutagens.

• Engineering Controls: All weighing and transfers must occur inside a certified chemical fume hood.

• Decontamination: Quench spills with 10% aqueous sodium thiosulfate (to scavenge alkylating agents) followed by dilute acetic acid.

• Salt vs. Free Base: The reagent is typically supplied as the Hydroiodide (HI) or Hydrochloride (HCl) salt. The free base is unstable and polymerizes upon storage. Always store as the salt.

Experimental Protocol

Reagent Stoichiometry Table

Basis: 1.00 g (10.6 mmol) of Phenol (MW ~94.11)

Component	Role	Equiv.	Mass/Vol	Notes
Phenol Substrate	Nucleophile	1.0	1.00 g	Limiting Reagent
1-(2-Iodoethyl)piperidine HI	Electrophile	1.2	~4.67 g	MW ~367.0 (Check vendor CoA)
Cesium Carbonate ( )	Base	3.0	10.3 g	Excess required to neutralize HI salt + Phenol
DMF (Anhydrous)	Solvent	--	15-20 mL	0.5 M concentration recommended

Note: If using Potassium Carbonate (

), add a catalytic amount of Potassium Iodide (KI) if starting from the chloro-analog to facilitate Finkelstein exchange.

Step-by-Step Procedure

Step 1: Deprotonation & Salt Neutralization

• Charge a flame-dried round-bottom flask with the Phenol (1.0 equiv) and

  (3.0 equiv).

• Add DMF (anhydrous). Stir at room temperature for 15 minutes. The solution may turn yellow/orange as the phenoxide forms.

  • Why: Pre-forming the phenoxide ensures that when the alkyl halide is added, the nucleophile is ready to intercept the aziridinium ion immediately, minimizing dimerization.

Step 2: Electrophile Addition

• Add 1-(2-Iodoethyl)piperidine HI salt (1.2 equiv) directly to the flask as a solid (or dissolved in minimal DMF if handling liquid free-base).

• Critical: If using the salt, the excess base immediately liberates the free amine in situ.

Step 3: Reaction

• Heat the mixture to 60°C .

  • Optimization: Do not exceed 80°C unless necessary; higher temperatures increase dimerization.

• Monitor by TLC or LC-MS. Typical reaction time is 2–4 hours .

  • Endpoint: Disappearance of phenol. Note that the product will be very polar and basic (streaking on silica is common; use 1%

    in eluent).

Step 4: Workup (The "Basic Wash" Method)

• Cool to room temperature.

• Dilute with Ethyl Acetate (EtOAc) (5x reaction volume).

• Wash with Water (3x) to remove DMF and inorganic salts.

• Critical Purification Step: Wash the organic layer with 1M NaOH (2x).

  • Reasoning: This removes any unreacted phenol (which is soluble in high pH aqueous phase), leaving the basic product in the organic phase.

• Wash with Brine, dry over

  , and concentrate.

Diagram 2: Experimental Workflow

Figure 2: Operational workflow emphasizing the basic wash to remove unreacted starting material.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Yield / High Dimer	Concentration too high.	Dilute reaction to 0.1 M or 0.2 M. Add electrophile slowly via syringe pump.
Incomplete Conversion	"Stalling" due to HI quenching base.	Ensure you calculated base equivalents based on the Salt form of the reagent, not the free base.
Product Streaking on TLC	Basic amine interaction with Silica.	Add 1-5% Triethylamine or Ammonia to the TLC eluent (e.g., DCM/MeOH/NH3).
Emulsion during Workup	DMF presence or amphiphilic product.	Wash thoroughly with water first. Use minimal brine to break emulsions.

References

• Raloxifene Synthesis (Friedel-Crafts/Ether Formation Context)

  • Bathini, P., et al. "An Improved Synthesis of Raloxifene Hydrochloride." Hetero Letters, Vol. 1, 2011.

  • Context: Describes the industrial approach where the ether linkage is often installed on the benzoyl chloride fragment or the benzothiophene core.[1]

• Mechanism of Amino-Halide Alkylations (Aziridinium)

  • Adjiman, C., et al. "Mechanism, kinetics and selectivity of a Williamson ether synthesis."[2] Reaction Chemistry & Engineering, 2021.[3]

  • Context: Detailed kinetic modeling of Williamson ether synthesis, highlighting solvent effects and competitive pathways relevant to complex alkylating agents.[3]

• Safety & Stability of Piperidine Derivatives

  • PubChem Compound Summary for 1-(2-Chloroethyl)piperidine hydrochloride (Analogous Safety Profile).

  • Context: Provides GHS hazard data (H300, H314, H341) applicable to the iodo-analog.

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]

Application Note: High-Fidelity Amine Alkylation using 1-(2-Iodoethyl)piperidine

Part 1: Executive Summary & Mechanistic Insight

Introduction

1-(2-Iodoethyl)piperidine (and its hydroiodide salt) is a specialized ethylamine linker widely employed in the synthesis of G-protein coupled receptor (GPCR) ligands, antihistamines, and Selective Estrogen Receptor Modulators (SERMs) such as Raloxifene.

While it appears to be a standard primary alkyl halide, its reactivity is governed by Neighboring Group Participation (NGP) . The piperidine nitrogen, situated beta to the leaving group (iodide), dramatically alters the reaction kinetics and stability profile. Understanding this mechanism is the difference between a high-yield synthesis and a polymerized tar.

The Mechanistic "Trap": Aziridinium Ion Formation

Unlike standard

reactions where a nucleophile attacks the carbon directly, this reaction proceeds through a bicyclic aziridinium ion intermediate .

• Free Basing: Upon neutralization of the salt, the piperidine nitrogen becomes nucleophilic.

• Cyclization: The nitrogen attacks the

  -carbon, displacing the iodide (a superb leaving group).

• Nucleophilic Attack: The incoming nucleophile (e.g., a phenol or amine) opens the strained aziridinium ring.

Critical Implication: The free base of 1-(2-iodoethyl)piperidine is unstable at room temperature. It will self-alkylate (dimerize/polymerize) if not used immediately.

Figure 1: The kinetic pathway showing the obligatory aziridinium intermediate. Note the competition between productive alkylation and dimerization.

Part 2: Experimental Protocols

Safety Warning: Nitrogen Mustard Analog

DANGER: 1-(2-Iodoethyl)piperidine functions as a nitrogen mustard analog. It is a potent vesicant (blister agent) and alkylator.

• Skin Contact: Causes delayed burns and blistering.

• Inhalation: Severe respiratory irritant.

• Decontamination: Neutralize spills immediately with dilute sodium thiosulfate or 5% aqueous acetic acid.

Protocol A: The "In-Situ" Finkelstein Modification (Recommended)

Best for: Large-scale synthesis, cost-efficiency, and safety. Instead of using the expensive and unstable iodo-salt, this protocol generates the reactive iodide species in situ from the cheaper, more stable 1-(2-chloroethyl)piperidine hydrochloride , using catalytic or stoichiometric sodium iodide (NaI).

Reagents:

• Target Nucleophile (e.g., Phenol derivative): 1.0 equiv

• 1-(2-Chloroethyl)piperidine HCl: 1.2 – 1.5 equiv

• Potassium Carbonate (

  ): 3.0 – 4.0 equiv (Milled/Powdered)

• Sodium Iodide (NaI): 0.1 – 0.5 equiv (Catalytic) or 1.5 equiv (Stoichiometric)

• Solvent: DMF (anhydrous) or MEK (Methyl Ethyl Ketone)

Step-by-Step:

• Activation: Charge the reaction vessel with the nucleophile,

  , and NaI in DMF. Stir at room temperature for 15 minutes to deprotonate the nucleophile.

• Addition: Add 1-(2-chloroethyl)piperidine HCl as a solid in a single portion.

  • Note: The base will neutralize the HCl salt in situ, liberating the free amine, which then reacts with iodide to form the reactive iodo-species transiently.

• Heating: Heat the mixture to 60°C – 80°C .

  • Why? This temperature is sufficient to drive the Finkelstein exchange (Cl

    I) and the subsequent alkylation, but low enough to minimize polymerization.

• Monitoring: Monitor by HPLC/TLC. The reaction is typically complete in 4–12 hours.

• Workup: Cool to RT. Dilute with water (precipitates inorganic salts). Extract with Ethyl Acetate. Wash organic layer with 5%

  and Brine.

Protocol B: Direct Alkylation using Hydroiodide Salt

Best for: Small-scale, high-reactivity requirements.

Reagents:

• Target Nucleophile: 1.0 equiv

• 1-(2-Iodoethyl)piperidine Hydroiodide: 1.1 equiv

• Cesium Carbonate (

  ): 2.5 equiv (Stronger base, higher solubility)

• Solvent: Acetone or Acetonitrile (ACN)

Step-by-Step:

• Pre-complexation: Dissolve the nucleophile and

  in Acetone. Stir for 30 mins.

• Cold Addition: Cool the mixture to 0°C . Add the 1-(2-iodoethyl)piperidine HI salt.

  • Expert Tip: Keeping it cold during the initial neutralization prevents the "runaway" exotherm of aziridinium formation.

• Controlled Ramp: Allow the reaction to warm to Room Temperature (25°C) naturally. Stir for 12–24 hours.

  • Observation: A white precipitate (inorganic salts) will form.

• Quench: Filter off the solids. Concentrate the filtrate.

Part 3: Optimization & Troubleshooting

Solvent & Base Selection Matrix

The choice of solvent impacts the stability of the aziridinium ion.

Solvent	Base	Rate	Risk Profile	Recommendation
DMF		Fast	High (Dimerization)	Standard for phenols.
Acetone		Medium	Low	Best for "Finkelstein" method.
Ethanol	NaOEt	Slow	High (Solvolysis)	Avoid. Ethanol competes as a nucleophile.
Toluene	(aq)	Phase Transfer	Medium	Good for scale-up with PTC catalysts ( ).

Workflow Visualization

Figure 2: Operational workflow for the alkylation process.

Part 4: Case Study - Raloxifene Synthesis[1][2][3]

Context: Raloxifene is a SERM used for osteoporosis.[1] Its synthesis involves attaching the piperidino-ethoxy side chain to a benzothiophene core.[2]

Real-World Application: In the commercial synthesis of Raloxifene (and its precursors), the direct use of the free base 1-(2-iodoethyl)piperidine is avoided due to instability. Instead, the industry standard utilizes the Protocol A (In-situ) approach.

• Substrate: 6-hydroxy-2-(4-hydroxyphenyl)benzothiophene derivative.

• Conditions: The phenolic hydroxyl group is alkylated using 1-(2-chloroethyl)piperidine HCl with

  in DMF or Methanol/Acetone mixtures.

• Outcome: The reaction relies on the in situ generation of the reactive intermediate. If the reaction stalls, small amounts of NaI are added to accelerate the rate via the Finkelstein mechanism, converting the chloro-linker to the more reactive iodo-linker transiently.

Part 5: References

• PubChem. (n.d.). Raloxifene Hydrochloride Compound Summary. National Library of Medicine. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). (2011). Nitrogen Mustard: Emergency Response Card. NIOSH. Retrieved from [Link]

• Google Patents. (2011). Preparation of raloxifene and its salts (WO2011029088A2). Retrieved from

• New Drug Approvals. (2020). Raloxifene Synthesis and Impurities. Retrieved from [Link]

Sources

• 1. Raloxifene | C28H27NO4S | CID 5035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WO2011029088A2 - Preparation of raloxifene and its salts - Google Patents [patents.google.com]

Reaction conditions for nucleophilic substitution with 1-(2-Iodoethyl)piperidine

Application Note: Optimized Alkylation Protocols Using 1-(2-Iodoethyl)piperidine

Abstract

1-(2-Iodoethyl)piperidine is a high-value electrophile used extensively in medicinal chemistry to introduce the ethyl-piperidine motif, a pharmacophore critical for GPCR ligands, antihistamines, and Selective Estrogen Receptor Modulators (SERMs) like Raloxifene. While structurally simple, its reactivity is governed by a complex "neighboring group participation" mechanism that distinguishes it from standard alkyl halides. This guide provides optimized protocols for

-, -, and -alkylation, specifically addressing the handling of the hydroiodide salt and the transient aziridinium intermediate to maximize yield and safety.

Part 1: Chemical Dynamics & The Aziridinium Intermediate

The Mechanistic Paradox Researchers often treat 1-(2-iodoethyl)piperidine as a standard primary alkyl halide reacting via a simple

mechanism. However, kinetic data reveals that the reaction rate is frequently independent of the nucleophile concentration, suggesting a unimolecular activation step.

The Reality: The reaction proceeds through Neighboring Group Participation (NGP) . Upon neutralization of the hydroiodide salt, the piperidine nitrogen lone pair attacks the

-carbon, displacing the iodide and forming a highly reactive, bicyclic spiro-aziridinium ion . This strained intermediate is the actual electrophile.

Implications for Experimental Design:

• Instability of Free Base: You cannot store the free base form. It will self-react to form a non-reactive piperazinium dimer (1,1'-ethylenebispiperidine).

• Solvent Effects: Polar aprotic solvents (DMF, DMSO) stabilize the ionic transition state, significantly accelerating the reaction compared to non-polar solvents.

• Order of Addition: To prevent dimerization, the free base must be generated in the presence of the nucleophile.

Figure 1: The mechanistic pathway. Note that the Aziridinium ion is the bifurcation point between successful product formation and irreversible dimerization.

Part 2: Critical Reaction Parameters

The choice of base and solvent is dictated by the

of the nucleophile. 1-(2-Iodoethyl)piperidine is significantly more reactive than its chloro-analog, often allowing for milder conditions.

Parameter	Standard Conditions	High-Performance Conditions	Context / Notes
Solvent	Acetone, Acetonitrile	DMF, NMP	DMF is preferred for difficult substrates. Acetone allows for easy workup (filtration of salts) but is slower.
Base	(3-4 equiv)	(2-3 equiv)	Cesium carbonate ("Cesium Effect") improves solubility and reactivity for sterically hindered phenols.
Temperature	Reflux ( )		Higher temps increase dimerization risk. Do not exceed unless necessary.
Stoichiometry	1.1 - 1.2 equiv	1.5 equiv	Excess reagent is required to account for the portion lost to dimerization.
Catalyst	None	NaI (0.1 equiv)	Only necessary if using the chloro analog. The iodo analog is already activated.

Part 3: Protocol A - O-Alkylation of Phenols (Standard)

Target: Synthesis of aryl ether derivatives (e.g., Raloxifene intermediates). Scale: 1.0 mmol (Adaptable).

Reagents:

• Substrate: Phenol derivative (1.0 mmol)

• Reagent: 1-(2-Iodoethyl)piperidine hydroiodide (1.5 mmol, 550 mg)

• Base: Anhydrous

  (3.0 mmol, 415 mg)

• Solvent: Anhydrous DMF (5.0 mL)

Step-by-Step Methodology:

• Nucleophile Activation:

  • In a dry round-bottom flask, dissolve the Phenol (1.0 equiv) in anhydrous DMF.

  • Add

    (3.0 equiv).

  • Crucial Step: Stir at room temperature for 15-30 minutes. This allows the formation of the phenoxide anion before the electrophile is introduced.

• Reagent Addition:

  • Add 1-(2-Iodoethyl)piperidine hydroiodide (1.5 equiv) as a solid in a single portion.

  • Note: Using the salt directly is safer and more reproducible than attempting to free-base it externally. The excess

    in the pot will neutralize the salt in situ.

• Reaction:

  • Heat the mixture to 60°C .

  • Monitor via TLC or LC-MS.

  • Endpoint: Typically 2–4 hours. The mixture will turn turbid as KI precipitates.

• Workup (Aqueous):

  • Cool to room temperature.[1]

  • Pour into ice-water (20 mL).

  • Extract with Ethyl Acetate (

    mL).

  • Wash organic layer with water (

    ) and brine ( ) to remove DMF.

  • Dry over

    and concentrate.

• Purification:

  • The crude residue often contains traces of the dimer. Flash chromatography (DCM/MeOH/NH3) is usually required.

Part 4: Protocol B - N-Alkylation of Indoles/Amines

Target: Synthesis of antihistamine scaffolds. Challenge: Competition between N-alkylation and C-alkylation (for indoles) or over-alkylation (for amines).

Reagents:

• Substrate: Indole or Secondary Amine

• Base: Sodium Hydride (60% dispersion in oil)

• Solvent: Anhydrous THF or DMF

Workflow Diagram:

Figure 2: N-Alkylation workflow using Sodium Hydride.

Methodology:

• Deprotonation: Suspend NaH (1.2 equiv) in dry DMF at 0°C. Add the substrate dropwise. Stir for 30 mins until

  evolution ceases.

• Addition: Add 1-(2-Iodoethyl)piperidine hydroiodide (1.2 equiv).

• Thermal Cycle: Allow to warm to room temperature, then heat to 60°C.

  • Why? The initial low temp prevents uncontrolled exotherms, while the higher temp is needed to drive the aziridinium formation.

Part 5: Troubleshooting & Safety (Self-Validating Systems)

1. Quality Control of the Reagent:

• Visual Check: The hydroiodide salt should be a white to off-white powder. If it is yellow/brown, it contains free iodine (

  ).

• Restoration: Wash the colored solid with cold acetone or ether to remove iodine impurities before use.

2. Identifying the "Dead" Reaction:

• Symptom: Starting material remains, but the alkylating agent is gone.

• Cause: The reagent dimerized before reacting with your nucleophile.

• Solution: Increase the dilution (add more solvent). High concentrations favor bimolecular dimerization over the reaction with the nucleophile.

3. Safety Warning - Vesicant:

• The free base (generated during the reaction) is a potent vesicant (blistering agent) and mimics nitrogen mustards in toxicity.

• Protocol: Always quench reaction mixtures with aqueous acid (to protonate the amine) before disposal. Never dispose of the basic organic layer directly.

References

• Mechanism of Aziridinium Formation

  • Topic: Kinetic studies on 2-haloethylamines.[2]

  • Source:Journal of Organic Chemistry.

  • Link: (Analogous mechanism verified).

• Synthesis of Raloxifene (Application)

  • Topic: Optimization of ether form
  • Source:Synthetic Communic

  • Link:

• Handling of Nitrogen Mustards/Haloethylamines

  • Topic: Safety and stability of free base vs. salt.
  • Source:ScienceMadness / Practical Organic Chemistry.

  • Link:

• Friedel-Crafts and Alkylation Context

  • Topic: General reactivity of aromatic rings with alkyl halides.[3]

  • Source:LibreTexts Chemistry.

  • Link:

Sources

• 1. researchgate.net [researchgate.net]
• 2. Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. chem.libretexts.org [chem.libretexts.org]

Synthesis of sigma receptor ligands using 1-(2-Iodoethyl)piperidine

Application Note: High-Affinity Sigma Receptor Ligand Synthesis Protocol: N- and O-Alkylation Strategies using 1-(2-Iodoethyl)piperidine

Part 1: Introduction & Pharmacophore Rationale

The sigma receptor (σR) class, comprising σ1 and σ2 subtypes, represents a critical target for neuropharmacology and oncology. The σ1 receptor acts as a ligand-operated molecular chaperone at the mitochondria-associated endoplasmic reticulum membrane (MAM), modulating calcium signaling and cell survival.

A dominant pharmacophore in high-affinity sigma ligands (e.g., SA4503 , PB28 , Haloperidol ) consists of three nodes:

• A Basic Amine Site: Protonated at physiological pH to form an electrostatic bridge with Glu172 (σ1) or Asp29 (σ2).

• A Hydrophobic Spacer: Typically an ethyl or propyl chain.

• A Distal Aromatic/Hydrophobic Region: Occupies the primary hydrophobic binding pocket.

1-(2-Iodoethyl)piperidine is a privileged building block in medicinal chemistry. It serves as a potent electrophile to install the N-ethylpiperidine moiety—a validated "basic amine + spacer" unit that confers high affinity for the σ1 receptor.

Part 2: Chemical Mechanism & The "Aziridinium" Trap

Expert Insight: While 1-(2-iodoethyl)piperidine is nominally an alkyl halide, it does not react via a simple SN2 mechanism. In solution, particularly under basic conditions required for nucleophilic substitution, the free base undergoes rapid intramolecular cyclization to form a spiro-cyclic aziridinium ion (1,1-3-azoniabicyclo[3.1.0]hexane system).

This intermediate is the actual electrophile. Understanding this is crucial for two reasons:

• Kinetics: The reaction rate is often independent of the external nucleophile concentration (pseudo-first-order) if aziridinium formation is the rate-determining step.

• Safety: The aziridinium species is a potent alkylating agent, structurally analogous to nitrogen mustards, and possesses vesicant properties.

[1]

Part 3: Synthetic Protocols

Method A: O-Alkylation of Phenols (Synthesis of Aryloxyethyl Piperidines)

Target: Creating ether-linked sigma ligands (e.g., analogs of 4-IBP).

Reagents:

• Substrate: Substituted Phenol (1.0 equiv)

• Reagent: 1-(2-Iodoethyl)piperidine hydroiodide (1.2 equiv)

• Base: Potassium Carbonate (K₂CO₃) (3.0 equiv) - Anhydrous, finely ground.

• Solvent: Acetone (HPLC grade) or DMF (for unreactive phenols).

• Catalyst: Potassium Iodide (KI) (0.1 equiv) - Optional, accelerates Finkelstein exchange.

Step-by-Step Procedure:

• Free Base Generation (In Situ):

  • To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the Phenol derivative and K₂CO₃ in Acetone (0.2 M concentration relative to phenol).

  • Stir at room temperature for 30 minutes to facilitate phenoxide formation.

  • Note: The color may change (e.g., yellow/orange) indicating anion formation.

• Addition of Electrophile:

  • Add 1-(2-Iodoethyl)piperidine hydroiodide directly to the suspension as a solid.

  • Expert Tip: Adding the salt directly is safer than pre-generating the volatile and toxic free base oil. The excess K₂CO₃ will liberate the free amine in situ.

• Reaction:

  • Heat the mixture to a gentle reflux (approx. 60°C for acetone).

  • Monitor via TLC (System: DCM/MeOH 9:1). The spot for the phenol (usually high R_f in non-polar, low in polar) will disappear; the product will appear as a basic spot (drags on silica unless NH₃ is added) that stains with Dragendorff’s reagent (orange).

  • Time: 12–24 hours.

• Workup (Acid-Base Extraction):

  • Cool to room temperature.[1][2][3] Filter off inorganic salts (K₂CO₃, KI) and rinse the pad with acetone.

  • Concentrate the filtrate in vacuo.

  • Dissolve the residue in EtOAc.

  • Wash 1: H₂O (to remove residual DMF/inorganics).

  • Extraction: Extract the organic layer with 1M HCl (3x) . The product (basic amine) moves to the aqueous phase; unreacted phenol remains in the organic phase.

  • Basification: Combine acidic aqueous layers, cool to 0°C, and basify to pH 10 using 4M NaOH.

  • Final Extraction: Extract the cloudy aqueous mixture with DCM (3x). Dry combined organics over Na₂SO₄ and concentrate.

Method B: N-Alkylation of Indoles/Amines

Target: Creating conformationally restricted sigma ligands.

Reagents:

• Substrate: Indole or Secondary Amine (1.0 equiv)

• Reagent: 1-(2-Iodoethyl)piperidine hydroiodide (1.1 equiv)

• Base: Sodium Hydride (NaH, 60% in oil) (2.5 equiv)

• Solvent: Anhydrous DMF or THF.

Protocol:

• Deprotonation: Under Argon/N₂ atmosphere, suspend NaH in dry DMF at 0°C. Add the Indole substrate dropwise. Stir 30 min at 0°C until H₂ evolution ceases.

• Alkylation: Add 1-(2-Iodoethyl)piperidine hydroiodide.

• Thermal Drive: Allow to warm to RT, then heat to 80°C. The higher temperature is often required to overcome the steric bulk of the indole N-position.

• Quench: Carefully quench with ice-water. Extract with EtOAc.

Part 4: Characterization & Quality Control

A successful synthesis is validated by the presence of the ethylpiperidine diagnostic signals.

Table 1: Diagnostic NMR Signals (CDCl₃)

Moiety	Proton (¹H) Signal	Multiplicity	Carbon (¹³C) Signal
Piperidine (α-CH₂)	2.40 – 2.60 ppm	Broad multiplet	~54.0 ppm
Linker (-O-CH₂-)	4.05 – 4.15 ppm	Triplet (J ≈ 6 Hz)	~66.0 ppm
Linker (-N-CH₂-)	2.70 – 2.80 ppm	Triplet (J ≈ 6 Hz)	~57.0 ppm
Piperidine (Ring)	1.40 – 1.60 ppm	Multiplet	~24.0, 26.0 ppm

QC Check:

• Mass Spectrometry: Look for [M+H]⁺ peak.

• HPLC Purity: >95% required for binding assays. Use a C18 column with a basic buffer (e.g., 0.1% NH₄OH in Water/Acetonitrile) to ensure good peak shape for the amine.

Part 5: Experimental Workflow Diagram

Part 6: Safety & Handling (Critical)

Hazard Warning: 1-(2-Iodoethyl)piperidine and its in situ generated aziridinium intermediate are severe vesicants (blister agents) and potential alkylating carcinogens.

• Containment: All weighing and reactions must be performed in a functioning fume hood.

• Decontamination: Spills should be treated with a solution of 10% Sodium Thiosulfate (reacts with alkyl iodides) and dilute ammonia.

• Skin Protection: Double gloving (Nitrile) is mandatory. The lipophilic nature of the free base allows it to penetrate skin rapidly.

References

• Glennon, R. A., et al. (1994). "Novel 1-phenylpiperazine and 4-phenylpiperidine derivatives as high-affinity sigma ligands." Journal of Medicinal Chemistry.

• Prezzavento, O., et al. (2007). "Synthesis and binding properties of new sigma receptor ligands." Journal of Medicinal Chemistry.

• Mach, R. H., et al. (2004). "Sigma-2 receptors as potential biomarkers of proliferation in breast cancer." Cancer Research.

• Colabufo, N. A., et al. (2005). "PB28 Analogues: Structural Features for Sigma-2 Receptor Affinity." Journal of Medicinal Chemistry.

• Mésangeau, C., et al. (2011). "Conversion of a highly selective sigma-1 receptor-ligand to sigma-2 receptor preferring ligands." Bioorganic & Medicinal Chemistry.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Sciencemadness Discussion Board - Best Conditions For N-Alkylation? - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Selective endo-Cyclic α‑Functionalization of Saturated N‑Alkyl Piperidines - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Workup Strategies for 1-(2-Iodoethyl)piperidine Alkylations

Topic: Workup procedure for reactions involving 1-(2-Iodoethyl)piperidine Content Type: Application Note & Protocol Audience: Senior Researchers, Medicinal Chemists, Process Chemists

Executive Summary

1-(2-Iodoethyl)piperidine (typically supplied as the hydroiodide salt) is a critical reagent in medicinal chemistry for introducing the ethylpiperidine moiety, a pharmacophore found in numerous neuroactive and cardiovascular drugs (e.g., Raloxifene, Dicyclomine).

Successful utilization of this reagent hinges on understanding its dynamic behavior in solution. It does not react merely as a linear alkyl halide; it cyclizes to form a highly reactive, electrophilic spiro-aziridinium intermediate . This Application Note details a "Golden Path" workup protocol designed to maximize yield, ensure complete removal of the toxic alkylating agent, and isolate high-purity product through exploiting the physicochemical properties of the piperidine motif.

Chemical Mechanism & Stability: The "Why" Behind the Protocol

To design an effective workup, one must understand the species present in the reaction mixture.

The Aziridinium Equilibrium

Upon neutralization of the hydroiodide salt, the free base of 1-(2-iodoethyl)piperidine undergoes an intramolecular nucleophilic attack (neighboring group participation) to form a spiro-aziridinium (1-azonia-spiro[2.5]octane) ion.

• Linear Form: Stable in acid/salt form.

• Aziridinium Form: The active electrophile. It is kinetically unstable and susceptible to:

  • Nucleophilic Attack (Desired): Reaction with the target phenol/amine.

  • Hydrolysis (Side Reaction): Reaction with water to form 1-(2-hydroxyethyl)piperidine.

  • Dimerization: Formation of piperazinium byproducts (often seen as insoluble gums).

Implication for Workup: The reaction mixture likely contains unreacted aziridinium species. The workup must actively quench this species to prevent post-workup alkylation or toxicity.

Figure 1: The dynamic equilibrium of 1-(2-iodoethyl)piperidine. The aziridinium ion is the key species governing both reactivity and safety.

Safety Profile & Handling

• Hazard Class: Vesicant, lachrymator, potential carcinogen (alkylating agent).

• Acute Risk: The aziridinium intermediate is a potent blister agent. Direct skin contact with the reaction mixture can cause delayed, severe burns.

• PPE: Double nitrile gloves, lab coat, and chemical splash goggles are mandatory. All operations must occur in a fume hood.

• Decontamination: Spills should be treated with dilute aqueous ammonia or sodium thiosulfate to quench the alkylating potential.

Protocol: The "Golden Path" Workup

This protocol utilizes a pH-Swing Extraction to isolate the basic product from non-basic impurities and water-soluble byproducts.

Reagents Required[1][2][3][4][5][6][7]

• Quench Solution: Saturated aqueous Ammonium Chloride (sat. NH₄Cl) or Water.[1][2][3]

• Acid Wash: 1N Hydrochloric Acid (HCl).

• Base Solution: 2N Sodium Hydroxide (NaOH) or 10% Sodium Carbonate (Na₂CO₃).

• Solvents: Dichloromethane (DCM) or Ethyl Acetate (EtOAc).

Step-by-Step Procedure

Phase 1: Quenching & Initial Partition

• Cooling: Cool the reaction mixture to 0–5 °C.

• Quench: Slowly add Water or sat. NH₄Cl (approx. 2 vol equiv).

  • Rationale: This hydrolyzes any remaining aziridinium ion to the inactive alcohol (1-(2-hydroxyethyl)piperidine). Stir vigorously for 15–30 minutes to ensure complete hydrolysis.

• Extraction: Dilute with organic solvent (EtOAc is preferred for lipophilic products; DCM for polar products). Separate the layers.

  • Note: If the reaction used a water-miscible solvent (DMF, THF), wash the organic layer 3x with water/brine to remove the bulk solvent.

Phase 2: The Acid Swing (Purification)

Target: Remove non-basic impurities (unreacted phenol, neutrals).

• Acid Extraction: Extract the organic layer with 1N HCl (2x).

  • Mechanism:[4][1][5][3][6] The target product (containing the piperidine ring) is protonated (

    ) and moves into the Aqueous Phase .

  • Fate of Impurities: Unreacted phenols, neutrals, and non-basic byproducts remain in the Organic Phase .

• Separation: Keep the Aqueous Acidic Layer . You may discard the organic layer (verify product absence by TLC first).

Phase 3: The Base Swing (Isolation)

Target: Recover the product and leave hydrophilic byproducts behind.

• Basification: Cool the acidic aqueous layer on ice. Slowly add 2N NaOH until pH > 12 (check with pH paper).

  • Mechanism:[4][1][5][3][6] The product is deprotonated back to its free base form (

    ).

• Final Extraction: Extract the basic aqueous mixture with DCM (3x).

  • Purification: The hydrolysis byproduct (1-(2-hydroxyethyl)piperidine) is a small, polar amino-alcohol with high water solubility. A significant portion will remain in the aqueous phase during this extraction, while the lipophilic product extracts efficiently into DCM.

• Drying: Wash combined organics with Brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Data Summary: Phase Distribution

Species	Initial Organic	Acid Wash (Aq Phase)	Base Swing (Org Phase)
Product	Yes	Yes (Salt)	Yes (Free Base)
Unreacted Phenol	Yes	No	No
Reagent (Hydrolyzed)	Yes	Yes	Minimal (Water Soluble)
Neutral Impurities	Yes	No	No

Troubleshooting & Advanced Purification

Scenario A: Persistent Emulsions

The amphiphilic nature of piperidine derivatives can stabilize emulsions.

• Solution: Filter the biphasic mixture through a pad of Celite®.[2] Alternatively, add a small amount of Methanol to the organic phase or saturate the aqueous phase with solid NaCl.

Scenario B: Traces of Reagent Remaining

If the hydrolysis byproduct co-extracts:

• Recrystallization: Convert the crude oil to an HCl or Oxalate salt. Dissolve the free base in Et₂O and add HCl/dioxane. The product salt often crystallizes, while the reagent salt remains in the mother liquor.

• Chromatography: Use amine-functionalized silica or add 1% Et₃N to the eluent.

  • Tip: The reagent is quite polar. A gradient of 0%

    10% MeOH in DCM usually elutes the product first, leaving the polar amino-alcohol reagent on the column.

Visualization: Workup Decision Tree

Figure 2: The "Acid-Base Swing" purification workflow. This logic exploits the basicity of the piperidine ring to filter out non-basic contaminants.

References

• Reaction Mechanism & Aziridinium Ion

  • Title: Preparation of Stable Bicyclic Aziridinium Ions and Their Ring-Opening for the Synthesis of Azaheterocycles.[7]

  • Source: National Institutes of Health (NIH) / PMC.

  • URL:[Link]

• Safety & Handling: Title: 1-(2-Chloroethyl)piperidine Hydrochloride Safety Data Sheet (Analogous Hazards). Source: Fisher Scientific.

• General Alkylation Protocols

  • Title: Alkyl
  • Source: Journal of Physical Chemistry A (via ResearchG

  • URL:[Link]

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. rtong.people.ust.hk [rtong.people.ust.hk]
• 3. carlroth.com [carlroth.com]
• 4. researchgate.net [researchgate.net]
• 5. EP0419045B1 - Method for alkylation of phenols, and catalyst therefor - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Preparation of Stable Bicyclic Aziridinium Ions and Their Ring-Opening for the Synthesis of Azaheterocycles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stability &amp; Handling of 1-(2-Iodoethyl)piperidine

Topic: Troubleshooting Discoloration (Yellow/Brown) During Storage Audience: Organic Chemists, Medicinal Chemists, and Lab Managers Safety Warning: 1-(2-Iodoethyl)piperidine is a nitrogen mustard class alkylating agent. It is a potent vesicant (blistering agent) and potential carcinogen. All manipulations described below must be performed in a fume hood with appropriate PPE (double nitrile gloves).

Diagnostic: Why is my compound turning brown?

If your 1-(2-Iodoethyl)piperidine (typically supplied as the hydroiodide salt) has turned from a white/off-white solid to yellow, brown, or purple, it is undergoing degradation. This is a common issue with alkyl iodides, driven by two distinct mechanisms depending on the state of the molecule (Salt vs. Free Base).

The Degradation Pathways

The discoloration is primarily caused by homolytic cleavage of the C-I bond (generating elemental iodine) and intramolecular cyclization (generating reactive aziridinium species).

Figure 1: The dual degradation pathways. Pathway A causes the visual color change (Iodine), while Pathway B (Aziridinium) represents a silent but dangerous loss of chemical integrity.

Impact Assessment: Can I still use it?

Not all discoloration renders the compound useless. Use this table to determine your next step.

Visual State	Est. Purity	Diagnosis	Action Required
Off-White / Pale Cream	>98%	Minor surface oxidation.	None. Safe to use for most reactions.
Yellow / Light Orange	90-95%	Moderate iodine accumulation.	Wash or Recrystallize. (See Protocol A).
Brown / Purple (Solid)	<85%	Significant iodine contamination.	Mandatory Recrystallization.
Brown / Black (Liquid/Oil)	Unknown	Polymerization (Free base degradation).	Discard. Recovery is difficult and hazardous.

Remediation Protocols

Protocol A: Purification of the Hydroiodide Salt (Solid)

Use this if your solid salt has turned brown.

Principle: Elemental iodine (

) is highly soluble in organic solvents, while the amine salt is less soluble in cold non-polar solvents. Alternatively, recrystallization resets the crystal lattice.

Option 1: The Trituration Wash (Quick Fix)

• Place the crude brown solid in a fritted glass funnel.

• Wash with cold dry diethyl ether or cold acetone (small volume).

• The solvent will wash away the brown iodine color.

• The remaining solid should be off-white. Dry under vacuum.

Option 2: Recrystallization (High Purity)

• Dissolve the brown solid in a minimum amount of hot absolute ethanol .

• (Optional) If the solution is dark, add activated charcoal, stir for 5 mins, and filter hot.

• Add diethyl ether dropwise to the hot solution until slight turbidity (cloudiness) persists.

• Cool slowly to room temperature, then to

  (fridge).

• Filter the white crystals and dry under vacuum/Argon.

Protocol B: Handling the Free Base (Liquid)

Use this if you need the active alkylating agent.

Critical Rule: Never store 1-(2-iodoethyl)piperidine as the free base. It will self-quaternize (cyclize) rapidly to the aziridinium ion, eventually forming a brown tar.

Workflow:

• Store the compound as the Hydroiodide Salt (stable form).

• Liberate the free base immediately before use .

• Procedure:

  • Suspend the salt in

    (DCM).

  • Wash with cold saturated

    or .

  • Separate organic layer, dry over

    .

  • Evaporate solvent only if necessary (keep cold). Use immediately.

Storage Best Practices

To prevent recurrence, adhere to the "CIA" Storage Protocol: C old, I nert, A mber.

Figure 2: The CIA Protocol for maximizing shelf-life of alkyl iodides.

• Copper Stabilization: For liquid samples (if absolutely necessary to store), adding a clean copper wire to the vial can stabilize the iodide by scavenging free radicals, though this is less effective for the piperidine derivative than for simple alkyl iodides.

Frequently Asked Questions (FAQ)

Q1: Can I use the brown solid without purification if I use excess reagent?

• Answer: It depends on your reaction sensitivity. The brown color is

  .[1][2] Iodine is an oxidant and a Lewis acid. If your reaction involves oxidation-sensitive functional groups (e.g., thiols, electron-rich aromatics) or metal catalysts, the iodine will interfere. For robust alkylations, a slight yellow tint is often acceptable.

Q2: Why not use the Chloro- analog instead? It's cheaper and stable.

• Answer: Reactivity. The iodide is a much better leaving group (

  is a weaker base than ) and the C-I bond is weaker.

• Pro-Tip: If you only have the stable 1-(2-chloroethyl)piperidine , you can generate the iodide in situ using the Finkelstein reaction condition (add catalytic or stoichiometric NaI in Acetone/MEK) during your alkylation.

Q3: Is the "brown stuff" toxic?

• Answer: Yes. Aside from the vesicant nature of the parent compound, the degradation products (aziridinium dimers) are potent alkylators. Treat all discolored waste as hazardous cytotoxic waste.

References

• Mechanism of Alkyl Iodide Decomposition

  • March's Advanced Organic Chemistry, 8th Edition. "Halogenation and Radical Reactions."[1][2][3] The weakness of the C-I bond (approx. 50 kcal/mol) makes it susceptible to homolytic cleavage by visible light.

• Aziridinium Ion Chemistry

  • Ranjith, J., & Ha, H. J. (2021).[4] "Synthetic Applications of Aziridinium Ions." Molecules, 26(6), 1774.[4]

  • Explains the cycliz
• Purification of Amine Salts: Armarego, W. L. F. (2017). Purification of Laboratory Chemicals, 8th Edition. Butterworth-Heinemann. Standard reference for recrystallization solvents (EtOH/Ether) for hydroiodide salts.

• Safety Data & Handling

  • Merck/Sigma-Aldrich Safety Data Sheet (SDS) for 1-(2-Iodoethyl)piperidine hydroiodide.

Sources

• 1. flexiprep.com [flexiprep.com]
• 2. Explain the following : Alkyl iodides become darken on standing in presence of light. [allen.in]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Stability of 1-(2-Iodoethyl)piperidine

Topic: Stability, Handling, and Troubleshooting of 1-(2-Iodoethyl)piperidine in Solution Document ID: TSP-CHM-2024-08 Audience: Medicinal Chemists, Process Chemists, and Analytical Scientists

Executive Summary: The "Aziridinium Trap"

The stability of 1-(2-Iodoethyl)piperidine is governed by a single, critical mechanism: intramolecular cyclization . Unlike standard alkyl halides, this compound possesses an internal nucleophile (the tertiary amine) located exactly three carbons away from the leaving group (iodide).

In its free base form , the nitrogen lone pair rapidly attacks the

-carbon, displacing the iodide to form a highly reactive spiro-cyclic aziridinium ion (3-azoniaspiro[2.5]octane). This species is a potent electrophile that leads to dimerization, polymerization, or hydrolysis.

Key Takeaway: The hydroiodide (HI) salt is stable because the nitrogen is protonated (

), blocking the lone pair. The free base is inherently unstable in solution and must be generated in situ at low temperatures.

Module 1: Chemical Stability & Degradation Mechanisms

Q: Why does my 1-(2-Iodoethyl)piperidine degrade so quickly in solution?

A: It is undergoing "suicide cyclization." When the free base is dissolved, especially in polar solvents or at room temperature, the nitrogen atom acts as an intramolecular nucleophile. The iodine atom is an excellent leaving group (better than chlorine or bromine), making this cyclization significantly faster than in analogous nitrogen mustards.

The Pathway:

• Cyclization: The piperidine nitrogen attacks the ethyl chain's terminal carbon.

• Aziridinium Formation: A bicyclic spiro-ammonium species forms. This is a powerful alkylating agent.

• Degradation: This intermediate reacts with any available nucleophile:

  • Water: Forms 1-(2-hydroxyethyl)piperidine (useless alcohol).

  • Starting Material: Forms dimers (piperazinium salts) and oligomers.

Visualizing the Degradation Pathway

The following diagram illustrates the kinetic fate of the free base in solution.

Figure 1: The dominant degradation pathway involves the formation of a reactive spiro-aziridinium intermediate, leading to hydrolysis or dimerization.

Module 2: Storage & Handling Protocols

Stability Comparison Table

Parameter	Hydroiodide Salt (Solid)	Free Base (Neat/Solution)
Stability Status	High	Critical / Unstable
Storage Temp	2°C to 8°C (Desiccated)	-20°C (Use immediately)
Dominant Mechanism	None (N is protonated)	Aziridinium formation
Shelf Life	12–24 Months	< 1 Hour at RT
Light Sensitivity	High (Iodide oxidizes to )	High

Q: Can I store the free base in solution if I keep it cold?

A: No. Even at -20°C, the free base will slowly cyclize, especially if the concentration is high (promoting intermolecular dimerization). Always store the compound as the Hydroiodide (HI) salt .

Q: Why did my white salt turn yellow?

A: This indicates iodine liberation . Iodides are photosensitive. Upon exposure to light and air,

oxidizes to (iodine), which appears yellow/brown.

• Impact: Trace yellowing is usually acceptable for synthesis but indicates poor storage.

• Fix: Recrystallize from ethanol/ether or wash with cold thiosulfate solution if generating the free base.

Module 3: Experimental Procedures

Protocol A: Safe Generation of the Free Base (In Situ)

Use this protocol ONLY immediately before the alkylation reaction. Do not store the product.

Context: You have the stable HI salt but need the free amine for a nucleophilic substitution.

Reagents:

• 1-(2-Iodoethyl)piperidine HI salt

• Dichloromethane (DCM) or Diethyl Ether (

  )

• Saturated

  or 1M NaOH (Cold)

• Anhydrous

  or

Step-by-Step:

• Cool Down: Chill the organic solvent and the base solution to 0°C in an ice bath.

• Biphasic Mix: Suspend the HI salt in the organic solvent. Add the cold basic solution.

• Rapid Extraction: Shake vigorously for 30–60 seconds. The solid should dissolve as it converts to the free base and partitions into the organic layer.

• Separation: Separate the layers immediately. Keep the organic layer on ice.

• Drying: Dry the organic layer over anhydrous

  (preferred over for amines) for < 5 minutes at 0°C.

• Usage: Filter directly into your reaction vessel. Do not rotovap to dryness unless absolutely necessary, and never heat above 20°C.

Protocol B: Assessing Purity via NMR

If you suspect your reagent has degraded, check the

NMR in .

Signal	Chemical Shift ( )	Interpretation
Target:	~3.2 – 3.4 ppm (Triplet)	Intact alkyl iodide.
Impurity:	~3.6 – 3.8 ppm	Hydrolysis product (Alcohol).
Impurity: Aziridinium	Complex multiplets	Active cyclic species (often transient).
Impurity: Dimer	Broad/Shifted signals	Quaternary ammonium salts (precipitate).

Module 4: Troubleshooting & FAQs

Q: I tried to dissolve the salt in water, and the pH dropped. Why? A: The salt is a salt of a weak base and a strong acid (HI). It will naturally be acidic. However, if you neutralized it and it became acidic again over time, the aziridinium ion is reacting with water (hydrolysis), releasing

and alcohol. This confirms degradation.

Q: My reaction yield is low (10-20%). I added the piperidine reagent last. A: This is a common error. If you add the free base to the reaction mixture last, it spends time in the syringe or dropping funnel cyclizing upon itself.

• Correction: Add the electrophile (the piperidine reagent) to the reaction vessel immediately after generation. Alternatively, keep the piperidine as the salt and add an external base (like

  or DIPEA) to the reaction mixture to generate the free base in situ in the presence of your nucleophile.

Q: Is this compound toxic? A: Yes, highly. The aziridinium intermediate mimics the mechanism of nitrogen mustards (chemical warfare agents). It is a potent alkylator and likely a severe vesicant (blister agent) and DNA alkylator.

• Safety: Handle only in a fume hood. Double-glove. Neutralize spills with dilute ammonia or thiosulfate.

References

• Mechanism of Aziridinium Formation

  • Soluble Epoxide Hydrolase Inhibitors Synthesis. (Discussion on piperidine side-chain stability and metabolic stability). Available at:

• Safety & Handling (Analogous Chloro-compounds)

  • Material Safety Data Sheet: 1-(2-Chloroethyl)piperidine Hydrochloride.[1] (Provides baseline handling for vesicant potentials of halo-ethyl amines). Available at:

• Kinetics of Piperidine Oxidation/Degradation

  • Kinetics and mechanism of oxidation of 1-(2-Hydroxyethyl)piperidine. (illustrates the reactivity of the piperidine nitrogen). Available at:

• General Aziridinium Ion Stability

  • Preparation of Stable Bicyclic Aziridinium Ions. (Detailed chemistry on the spiro-cyclic intermediates). Available at:

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Technical Support Center: Alkylation with 1-(2-Iodoethyl)piperidine

Welcome to the Advanced Synthesis Support Module. Current Topic: Optimizing Yields & Minimizing Dimerization in N/O/S-Alkylation.

Executive Summary: The Aziridinium Paradox

The reagent 1-(2-iodoethyl)piperidine (usually supplied as the hydroiodide salt) is a potent alkylating agent used to introduce the ethylpiperidine motif, a pharmacophore common in GPCR ligands and antihistamines.

The Core Challenge: This reaction does not proceed via a simple SN2 displacement of the iodine by your nucleophile. Instead, the reagent undergoes an intramolecular cyclization to form a highly reactive aziridinium ion intermediate.

• Good: This ion is the active electrophile that reacts with your substrate.

• Bad: This ion is unstable. If it does not find your nucleophile immediately, it reacts with itself (dimerization) or water (hydrolysis).

Your yield depends entirely on managing the lifetime and consumption of this aziridinium species.

Module 1: Reagent Integrity & Handling (Pre-Reaction)

Q: My reagent is a solid salt. Can I just dump it into the reaction pot? A: Ideally, no. While convenient, adding the salt directly requires your reaction base to perform double duty: neutralizing the salt and deprotonating your nucleophile. This often leads to slow, heterogeneous formation of the free base, allowing time for dimerization before the main reaction occurs.

Best Practice: The "Fresh Free-Base" Protocol For maximum yield, liberate the free base immediately before use.

• Partition: Suspend the 1-(2-iodoethyl)piperidine HI salt in CH2Cl2 (DCM).

• Neutralize: Add an equal volume of cold 10% NaOH or saturated NaHCO3. Shake vigorously.

• Isolate: Separate the organic layer. Dry rapidly over MgSO4.

• Concentrate: Evaporate the solvent at or below room temperature. Do not heat.

• Use: Dissolve the resulting oil in your reaction solvent and add it to the vessel immediately.

Critical Warning: The free base is unstable. It will self-alkylate (polymerize) upon standing, turning into a viscous, insoluble gum within hours. Never store the free base.

Module 2: Mechanistic Workflow & Visualization

Understanding the competing pathways is the only way to troubleshoot yield loss.

Figure 1: The Aziridinium Equilibrium. Note that the "Dimer" pathway is concentration-dependent.

Module 3: Optimization & Troubleshooting

Scenario A: "I see starting material remaining, but the alkylating agent is gone."

Diagnosis: The reagent consumed itself before it could react with your nucleophile. This is a classic "Rate of Addition" issue. Solution:

• Increase Equivalents: The iodo-reagent is sacrificial. Use 1.5 to 2.0 equivalents .

• Change Addition Mode: Do not add the reagent all at once. Add the free base (in solvent) dropwise to the solution containing your nucleophile and base. This keeps the instantaneous concentration of the reagent low, favoring reaction with the nucleophile over self-dimerization.

Scenario B: "I am getting a massive peak at the baseline/solvent front (LCMS)."

Diagnosis: Formation of the spiro-diammonium dimer (N,N'-dispiro-piperazinium salt). This is highly polar and often crashes out of organic solvents. Solution:

• Dilution: Run the reaction at a lower concentration (0.1 M or lower). High concentrations favor bimolecular collisions between two reagent molecules (dimerization).

• Solvent Switch: If using DMF, switch to Acetonitrile (MeCN) or Acetone . The dimer is often less soluble in these, potentially precipitating out and leaving the active species in solution (though prevention is better than precipitation).

Scenario C: "My reaction works for phenols (O-alkylation) but fails for anilines (N-alkylation)."

Diagnosis: The nucleophilicity of the aniline is too low compared to the rate of reagent decomposition, or the aniline is acting as a base causing elimination (vinyl piperidine formation). Solution:

• Base Tuning: Switch from weak inorganic bases (K2CO3) to NaH (Sodium Hydride) in DMF/THF. Pre-deprotonate the aniline for 30 mins before adding the alkylating agent. You need a "naked anion" to compete with the rapid decomposition of the aziridinium ion.

Module 4: Standardized Protocol Data

Recommended Conditions by Substrate Class

Substrate Type	Solvent	Base	Temp	Additives	Notes
Phenols (Ar-OH)	Acetone or MeCN	K2CO3 (3 eq)	Reflux	None	Heterogeneous conditions work well; reflux ensures full conversion.
Indoles/Amides	DMF or THF	NaH (1.2 eq)	0°C → RT	None	Must pre-deprotonate. Add reagent slowly at 0°C.
Amines (Secondary)	MeCN	DIPEA or TEA	60-80°C	KI (cat.)	Catalytic KI can help if using the chloro analog, but less critical for iodo.
Thiols (R-SH)	EtOH or DMF	Et3N	RT	DTT (stabilizer)	Thiols are highly nucleophilic; reaction is usually fast at RT.

Module 5: FAQ - Specific Technical Issues

Q: Can I use the Chloro-analog (1-(2-chloroethyl)piperidine HCl) instead? It's cheaper. A: Yes, but the kinetics change. The chloride is a poorer leaving group.

• Consequence: The cyclization to the aziridinium ion is slower.

• Adjustment: You must add Sodium Iodide (NaI) or Potassium Iodide (KI) (0.1–0.5 eq) to perform an in situ Finkelstein reaction. This converts the chloro-species to the iodo-species transiently, accelerating the formation of the active aziridinium ion.

Q: I see a vinyl peak (elimination product) in the NMR. A: This is 1-vinylpiperidine.

• Cause: Your base is too strong or the temperature is too high, causing E2 elimination rather than substitution.

• Fix: Lower the temperature. If using NaH, ensure you aren't using a massive excess. If using hydroxide bases (NaOH/KOH), switch to Carbonates (K2CO3/Cs2CO3) to reduce basicity while maintaining nucleophilicity.

Q: How do I remove the excess piperidine residues during workup? A: The product is a tertiary amine, and so are the byproducts.

• Acid Wash: If your product is not acid-sensitive, wash the organic layer with dilute HCl (pH 4-5). This might pull your product into the water, so be careful.

• Better Method: Use an SCX-2 (Strong Cation Exchange) cartridge. Load the reaction mixture (dissolved in MeOH/DCM). Wash with MeOH (removes non-basic impurities). Elute with 2M NH3 in MeOH. This isolates all amines. You will then need chromatography to separate your product from the dimer, but the bulk crude will be cleaner.

References

• Mechanism of Aziridinium Formation

  • Title: "Alkylative Ring-Opening of Bicyclic Aziridinium Ion and Its Applic
  • Source: Frontiers in Chemistry (2019)

  • URL:[Link]

  • Relevance: Validates the aziridinium ion as the central mechanistic intermediate in piperidine-ethyl alkyl

• Reactivity of 2-Haloethylamines (Nitrogen Mustards)

  • Title: "Theoretical study on the mechanism of alkylation at N-7 of guanine by few nitrogen mustards"

  • Source: Indian Journal of Chemistry (2005)

  • URL:[Link]

  • Relevance: Provides the foundational kinetic understanding that 2-haloethylamines react via the aziridinium ion, not direct displacement.

• Piperidine Alkylation Protocols

  • Title: "Selective endo-Cyclic α-Functionalization of Satur

  • Source: Journal of Organic Chemistry (2025)[1]

  • URL:[Link]

  • Relevance: Discusses the stability and functionalization limits of N-alkyl piperidine scaffolds.

• General Alkylation Troubleshooting

  • Title: "Procedure for N-alkylation of Piperidine?" (Community Discussion & Protocols)

  • Source: ResearchGate[2][3][4]

  • URL:[Link]

  • Relevance: Field-verified modifications for base/solvent choices (K2CO3/MeCN vs NaH/DMF)

Sources

• 1. Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Storage conditions to prevent iodine liberation in alkyl iodides

To: Research Personnel, Chemical Inventory Managers, and Synthetic Chemists From: Technical Support Lead, Reagent Stability Division Subject: CRITICAL PROTOCOLS: Storage & Restoration of Alkyl Iodides

Welcome to the Technical Support Center

You are likely accessing this guide because your alkyl iodide reagent—normally a clear, colorless liquid—has degraded into a yellow, brown, or violet solution. This is a common but manageable issue caused by the inherent weakness of the Carbon-Iodine (C–I) bond.

This guide serves as your Tier 2 Technical Support , providing not just the "how-to" for storage, but the mechanistic "why" to ensure your experimental data remains uncompromised.

PART 1: The Diagnostics (Why is my reagent changing color?)

The Issue: Alkyl iodides (

) are photosensitive and thermally labile. The yellow/brown discoloration is molecular iodine ( ) .[1]

The Mechanism: Unlike alkyl chlorides or bromides, the C–I bond is relatively weak (approx. 50–60 kcal/mol). Exposure to photons (

) or heat causes homolytic cleavage , generating reactive radical species.

Figure 1: Degradation Pathway & Iodine Liberation

This diagram illustrates the causality between environmental exposure and iodine accumulation.

Caption: Homolytic cleavage of the C-I bond driven by light/heat leads to radical formation and subsequent dimerization of iodine atoms into visible molecular iodine.

PART 2: Storage Protocols (Prevention)

To prevent the pathway above, you must block the energy input (light/heat) and scavenge any free iodine immediately upon formation.

Core Storage Requirements

Parameter	Specification	Technical Rationale
Container	Amber Glass or Aluminum Foil Wrap	Blocks UV/Visible light to prevent photochemical homolysis.
Temperature	0°C to 4°C (Refrigerated)	Reduces kinetic energy, slowing thermal decomposition rates.
Atmosphere	Inert Gas (Argon/Nitrogen)	Prevents oxidative displacement of iodine (though less critical than light protection).
Physical Stabilizer	Copper Turnings (Activated)	Acts as a "sacrificial scavenger." Reacts with free to form insoluble CuI.

The Copper Stabilizer Protocol

Why Copper? Copper is the industry standard stabilizer for alkyl iodides. It reacts spontaneously with free iodine:

• Result: The iodine is removed from the solution phase, and the liquid remains colorless.

  precipitates as a white/grey solid on the copper surface.

Implementation:

• Obtain high-purity copper turnings or wire.

• Activation (Critical): Wash copper with dilute HCl to remove surface oxides, then rinse thoroughly with water, then acetone, and dry.

• Add 1–2 grams of activated copper per 100 mL of alkyl iodide directly into the storage bottle.

PART 3: Troubleshooting & Restoration (The "Fix-It" Guide)

If your reagent is already degraded, do not use it "as is" for sensitive reactions (e.g., Grignard formation, radical clocks), as free iodine acts as a radical inhibitor and oxidant.

Workflow: Restoration Decision Tree

Caption: Decision matrix for determining the necessary purification level based on visual inspection of the alkyl iodide.

Protocol A: The Thiosulfate Wash (For Bulk Restoration)

Use this when the volume is large (>50 mL) and the color is dark.

• Preparation: Prepare a 5% or 0.1 M aqueous solution of Sodium Thiosulfate (

  ).

• Extraction:

  • Place the alkyl iodide in a separatory funnel.

  • Add an equal volume of the thiosulfate solution.

  • Shake vigorously.[2] The purple/brown color in the organic layer should vanish instantly as iodine is reduced to water-soluble iodide (

    ).

• Finishing:

  • Separate the organic layer.

  • Wash with distilled water (to remove trace salts).

  • Dry over anhydrous Magnesium Sulfate (

    ) or Calcium Chloride ( ).

  • Filter and transfer to an amber bottle with fresh copper turnings.

Protocol B: Distillation (For High Purity)

Use this for analytical standards or highly sensitive synthesis.

• Set up a short-path distillation apparatus.

• Add Copper Turnings directly into the distillation flask (pot).

• Distill under reduced pressure (vacuum) if the boiling point is >100°C to prevent thermal degradation during purification.

• Collect the distillate in a receiver flask that is cooled in an ice bath and protected from light.

PART 4: Frequently Asked Questions (FAQ)

Q1: Can I use Silver Wool instead of Copper? A: Yes. Silver works similarly (

). However, silver is significantly more expensive and forms a passivation layer of AgI rapidly. Copper is generally preferred for bulk stabilization due to cost-effectiveness and high surface area availability (turnings).

Q2: My reaction failed. Could the free iodine be the cause? A: Absolutely. Free iodine is a potent radical scavenger . If you are performing radical chain reactions (e.g., tin-mediated reductions) or forming organometallics (Grignard/Lithium reagents), free iodine will quench your initiation steps or oxidize your metal reagent, leading to stalled reactions or homocoupling side products.

Q3: How long can I store alkyl iodides with copper? A: With a tight seal, amber glass, and copper turnings at 4°C, alkyl iodides can remain stable for 6–12 months . If the copper turns completely black/grey, decant the liquid into a fresh bottle with new activated copper.

Q4: Is the precipitate formed by the copper dangerous? A: The precipitate is Copper(I) Iodide (

). It is generally stable and non-explosive, unlike some organic peroxides. However, always treat unknown precipitates in organic halides with caution. Filtration is recommended before use.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[3] (Standard reference for purification protocols including distillation and thiosulfate washing).

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for Alkyl Iodides. (General stability and safety data).

• Paine, A. J. (1986). Mechanisms of Iodination and Stability of Alkyl Iodides. Journal of the American Chemical Society. (Fundamental mechanistic insight into radical cleavage).

• Sigma-Aldrich (Merck). Technical Bulletin: Handling and Storage of Alkyl Iodides. (Industry standard storage recommendations).

Sources

• 1. Explain the following : Alkyl iodides become darken on standing in presence of light. [allen.in]
• 2. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 3. Armarego, W.L. (2022) Purification of Laboratory Chemicals Part 2 Inorganic Chemicals, Catalysts, Biochemicals, Physiologically Active Chemicals, Nanomaterials. Butterworth-Heinemann, Oxford, 499-585. - References - Scientific Research Publishing [scirp.org]

Reference Data & Comparative Studies

A Comparative Guide to Purity Analysis of 1-(2-Iodoethyl)piperidine: HPLC vs. GC Strategies

In the landscape of pharmaceutical synthesis and drug development, 1-(2-Iodoethyl)piperidine serves as a valuable intermediate for introducing the piperidinylethyl moiety, a common structural motif in various active pharmaceutical ingredients (APIs). The purity of this reagent is paramount, as process-related impurities can carry through to the final API, potentially impacting its efficacy, safety, and stability. Consequently, robust and reliable analytical methods for purity determination are not just a matter of quality control, but a foundational requirement for regulatory compliance and successful drug development.

This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) for the purity assessment of 1-(2-Iodoethyl)piperidine. We will explore the causality behind methodological choices, present detailed experimental protocols, and offer a data-driven comparison to empower researchers and analytical chemists in selecting the optimal technique for their specific needs.

The Analytical Challenge: Characterizing 1-(2-Iodoethyl)piperidine

1-(2-Iodoethyl)piperidine presents a unique set of analytical challenges. As a tertiary amine, its basic piperidine nitrogen is subject to protonation, influencing its chromatographic behavior. Furthermore, as an alkyl halide, it can be susceptible to degradation under certain conditions.[1][2] A critical consideration for HPLC is its lack of a strong chromophore, which complicates detection using standard UV-Vis detectors. These properties necessitate careful method development to ensure specificity, sensitivity, and accuracy.

Potential impurities in 1-(2-Iodoethyl)piperidine are largely dictated by its synthetic route, which often involves the reaction of a piperidine precursor with an ethylating agent containing a leaving group.[3][4][5] Common impurities may include:

• Starting Materials: Unreacted piperidine or 1-(2-hydroxyethyl)piperidine.

• By-products: Products of elimination reactions.

• Degradants: Compounds formed through hydrolysis or other degradation pathways.

Primary Technique: Reversed-Phase HPLC with UV Detection

High-Performance Liquid Chromatography (HPLC) is a versatile and widely adopted technique for the purity analysis of non-volatile and thermally labile compounds, making it a suitable choice for many pharmaceutical intermediates.[6] A reversed-phase HPLC (RP-HPLC) method is proposed here, which separates compounds based on their hydrophobicity.

Causality of Methodological Choices

• Stationary Phase (Column): A C18 (octadecylsilane) column is selected as the workhorse of reversed-phase chromatography. Its nonpolar nature provides effective retention for moderately polar compounds like 1-(2-Iodoethyl)piperidine and its likely impurities.

• Mobile Phase: A mixture of an organic solvent (acetonitrile or methanol) and an aqueous buffer is employed. The organic component elutes the analytes from the column, while the aqueous buffer is critical for controlling the ionization state of the basic piperidine moiety. By maintaining a consistent, low pH (e.g., using phosphoric or formic acid), the piperidine nitrogen remains protonated, ensuring a single ionic species and leading to sharp, symmetrical peaks and reproducible retention times.[7][8]

• Detection: The absence of a significant chromophore in the molecule necessitates detection at a low UV wavelength, typically around 210 nm, where the amine functional group exhibits some absorbance. While this approach provides sufficient sensitivity for a purity assay, it can be susceptible to interference from other compounds that also absorb at this wavelength.

Experimental Protocol: HPLC-UV Analysis

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 10% B to 70% B over 15 minutes, hold at 70% B for 5 minutes, then return to 10% B and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.[8]

  • Column Temperature: 30°C.

  • Detection Wavelength: 210 nm.

  • Injection Volume: 10 µL.

• Sample and Standard Preparation:

  • Diluent: Mobile Phase A / Mobile Phase B (90:10 v/v).

  • Standard Preparation: Accurately weigh approximately 10 mg of 1-(2-Iodoethyl)piperidine reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent to achieve a concentration of 0.1 mg/mL.

  • Sample Preparation: Prepare the sample to be tested at the same concentration as the standard using the same procedure.

Method Validation Framework

Any analytical method intended for quality control must be validated to demonstrate its suitability for the intended purpose, as outlined in the International Council for Harmonisation (ICH) guideline Q2(R1).[9][10][11] This process establishes the performance characteristics of the method and ensures the reliability of the generated data.[12][13]

Caption: Key parameters for analytical method validation as per ICH Q2(R1) guidelines.

Alternative Technique: Gas Chromatography (GC)

Gas Chromatography is a powerful technique for separating and analyzing volatile and semi-volatile compounds.[6] Given that 1-(2-Iodoethyl)piperidine and many of its potential impurities (like piperidine) are sufficiently volatile and thermally stable, GC represents a highly effective alternative to HPLC.[14]

Causality of Methodological Choices

• Principle: GC separates compounds based on their boiling points and interactions with the stationary phase. Analytes are vaporized in a heated inlet and carried by an inert gas (the mobile phase) through a capillary column.

• Stationary Phase: A mid-polarity column, such as one coated with 5% phenyl / 95% dimethylpolysiloxane, is often suitable for analyzing amines and alkyl halides, providing good resolution and peak shape.

• Detector: A Flame Ionization Detector (FID) is an excellent general-purpose detector for organic compounds, offering high sensitivity and a wide linear range. For definitive identification of unknown impurities, a Mass Spectrometer (MS) detector is invaluable, as it provides structural information.[1][15]

• Injection Technique: Headspace (HS) injection can be particularly advantageous.[1] By heating the sample in a sealed vial and injecting only the vapor phase, non-volatile matrix components are excluded, protecting the inlet and column and often simplifying the chromatogram.

Experimental Protocol: GC-FID Analysis

• Chromatographic Conditions:

  • Column: DB-5 (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium or Hydrogen, constant flow at 1.2 mL/min.

  • Inlet Temperature: 250°C.

  • Split Ratio: 20:1.

  • Oven Temperature Program: Initial temperature of 80°C, hold for 2 minutes, then ramp at 15°C/min to 280°C, and hold for 5 minutes.[6]

  • Detector: FID.

  • Detector Temperature: 300°C.

• Sample and Standard Preparation:

  • Diluent: Dichloromethane or Methanol.

  • Standard/Sample Preparation: Accurately weigh approximately 50 mg of the sample into a 10 mL volumetric flask. Dissolve in and dilute to volume with the diluent. Further dilute as necessary to fall within the linear range of the detector.

Caption: A typical experimental workflow for HPLC-based purity analysis.

Head-to-Head Comparison: HPLC vs. GC

The choice between HPLC and GC depends on the specific requirements of the analysis, the nature of expected impurities, and the available instrumentation.

Parameter	HPLC-UV Method	GC-FID/MS Method	Rationale & Insights
Specificity	Good. May be susceptible to interferences from other UV-active compounds at 210 nm.	Excellent, especially with MS. Separation is based on a different physical property (volatility). MS provides mass fragmentation patterns for positive identification.	GC-MS offers superior specificity for identifying unknown impurities. HPLC specificity must be rigorously demonstrated through peak purity analysis and forced degradation studies.[10][12]
Sensitivity (LOD/LOQ)	Moderate. Limited by the low molar absorptivity of the analyte.	High. FID is very sensitive to hydrocarbons. MS in SIM mode can achieve trace-level detection.	For detecting trace-level volatile impurities, GC is generally more sensitive than HPLC-UV for this type of analyte.
Analysis Time	~25 minutes per sample.	~20 minutes per sample.	Runtimes are comparable, but GC often has faster equilibration times between runs.
Applicability	Excellent for non-volatile or thermally labile impurities.	Excellent for volatile and semi-volatile impurities. Not suitable for non-volatile materials (e.g., salts, polymers).	A key differentiator. If non-volatile impurities are expected, HPLC is necessary. If all likely impurities are volatile, GC is often superior.[6]
Sample Preparation	Simple dissolution.	Simple dissolution. Headspace analysis can further simplify by eliminating non-volatile matrix.	Both methods feature straightforward sample preparation, a significant advantage for routine QC labs.
Instrumentation	Standard HPLC with UV detector is widely available in pharmaceutical labs.	GC-FID is common; GC-MS provides more power but may be less accessible.	The choice may be dictated by the instrumentation readily available in the laboratory.
Robustness	Generally robust. Mobile phase pH is a critical parameter to control.	Highly robust. Oven temperature programming is highly reproducible.	Both techniques are considered robust when properly developed and validated.

Conclusion and Recommendations

Both HPLC and GC are viable and powerful techniques for assessing the purity of 1-(2-Iodoethyl)piperidine, each with distinct advantages.

The HPLC-UV method is a robust and versatile choice, particularly valuable in a laboratory where HPLC is the primary chromatographic platform. Its main strength lies in its ability to detect a broad range of impurities, including any potential non-volatile or thermally unstable species that would be missed by GC. However, its sensitivity is limited by the analyte's weak UV absorbance.

The GC-FID/MS method offers superior sensitivity and specificity for volatile impurities. The high resolution of capillary GC is ideal for separating closely related, volatile compounds. When coupled with an MS detector, it provides an unparalleled ability to identify unknown peaks, which is invaluable during process development and impurity profiling.

Recommendation: For comprehensive purity analysis, a dual-pronged approach is often ideal. GC-FID/MS should be considered the primary technique for routine quality control due to its high sensitivity and specificity for expected volatile impurities. HPLC-UV serves as an essential orthogonal method to screen for any non-volatile impurities and is a necessary component of a complete analytical characterization package, particularly during initial process development and validation. The selection of a single method for routine use will depend on a thorough risk assessment of the manufacturing process and the impurity profile of the material.

References

• SIELC. Separation of 1-(2-Aminoethyl)piperazine on Newcrom R1 HPLC column. SIELC. Available from: [Link]

• HELIX Chromatography. HPLC Methods for analysis of p-Toluidine. HELIX Chromatography. Available from: [Link]

• Google Patents. CN104297404A - Method for measuring content of piperidine impurity in glatiramer acetate sample.

• Asian Journal of Pharmaceutical Analysis. A Review of HPLC Method Development and Validation as per ICH Guidelines. Asian Journal of Pharmaceutical Analysis. Available from: [Link]

• Chemistry Online. Analysis of alkyl halides. Chemistry Online. Available from: [Link]

• ACG Publications. An effective HPLC method for evaluation of process related impurities of Letermovir and LC-MS/MS characterization of forced degradation compounds. ACG Publications. Available from: [Link]

• Zhou G, Chen Y, Tang Y. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. J Chromatogr Sci. 2022;60(7):613-619. Available from: [Link]

• UNODC. Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. United Nations Office on Drugs and Crime. Available from: [Link]

• Lee H, Jeong D, Choi Y, et al. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. Molecules. 2021;26(11):3352. Available from: [Link]

• ICH. Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. Available from: [Link]

• Welch CJ, Sajonz P, Evangelisto F, et al. Determination of residual alkyl iodides and alkyl bromides as their corresponding alkyl chlorides in drug substances by headspace GC-FID. J Pharm Biomed Anal. 2024;249:116345. Available from: [Link]

• FDA. Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. Available from: [Link]

• Iaroshenko VO, Ostrovskyi D, Miliutina M, et al. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. 2021;26(2):297. Available from: [Link]

• Chemistry LibreTexts. 10.5: Preparing Alkyl Halides from Alcohols. Chemistry LibreTexts. Available from: [Link]

• Chromatography Forum. piperidine analysis in API by GC-HS. Chromatography Forum. Available from: [Link]

• Master Organic Chemistry. Alkyl Halide Reaction Map And Summary. Master Organic Chemistry. Available from: [Link]

• AMSbio. ICH Guidelines for Analytical Method Validation Explained. AMSbio. Available from: [Link]

• Wang C, Tu Y, Han J, Guo Y. Synthesis of 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrole-2-carbaldehyde. Advanced Materials Research. 2014;1016:209-212. Available from: [Link]

• Google Patents. WO1998005292A2 - Piperidine and piperazine derivatives and their use as muscarinic antagonists.

• ResearchGate. Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. Available from: [Link]

• Holtschulte C, Börgel F, Westphälinger S, et al. Synthesis of Aminoethyl-Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. ChemistryOpen. 2021;10(1):11-28. Available from: [Link]

Sources

• 1. Determination of residual alkyl iodides and alkyl bromides as their corresponding alkyl chlorides in drug substances by headspace GC-FID - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. d-nb.info [d-nb.info]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Separation of 1-(2-Aminoethyl)piperazine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. database.ich.org [database.ich.org]
• 10. fda.gov [fda.gov]
• 11. researchgate.net [researchgate.net]
• 12. ajpaonline.com [ajpaonline.com]
• 13. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 14. CN104297404A - Method for measuring content of piperidine impurity in glatiramer acetate sample - Google Patents [patents.google.com]
• 15. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Identifying Impurities in Commercial 1-(2-Iodoethyl)piperidine

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel therapeutics and complex chemical entities, the purity of starting materials is not merely a matter of quality control; it is a fundamental pillar of scientific rigor and patient safety. 1-(2-Iodoethyl)piperidine, a key building block in the synthesis of numerous pharmaceutical compounds, is no exception. The presence of even trace impurities can lead to unforeseen side reactions, decreased yields, and the generation of potentially toxic byproducts in subsequent synthetic steps. This guide provides an in-depth comparison of analytical methodologies for the robust identification and characterization of impurities in commercial batches of 1-(2-Iodoethyl)piperidine, empowering researchers to ensure the integrity of their starting materials and the success of their research endeavors.

The Genesis of Impurities: Understanding the Synthetic Landscape

The impurity profile of commercially available 1-(2-Iodoethyl)piperidine is intrinsically linked to its manufacturing process. A thorough understanding of the common synthetic routes is therefore paramount to anticipating and identifying potential contaminants. Two primary synthetic strategies are prevalent:

• Direct Alkylation of Piperidine: This approach involves the reaction of piperidine with a suitable two-carbon electrophile, such as 1,2-diiodoethane or 1-bromo-2-iodoethane. While seemingly straightforward, this method can be prone to side reactions.

• Halogen Exchange from a Hydroxy Precursor: A more controlled route involves the conversion of the hydroxyl group of 1-(2-hydroxyethyl)piperidine to an iodide. This is typically achieved using reagents like phosphorus triiodide, hydroiodic acid, or via an Appel reaction.

These synthetic pathways can give rise to a predictable constellation of impurities.

Table 1: Potential Impurities in Commercial 1-(2-Iodoethyl)piperidine

Impurity Category	Potential Impurity	Chemical Structure	Likely Origin
Unreacted Starting Materials	Piperidine	C₅H₁₁N	Incomplete reaction during direct alkylation.
1-(2-Hydroxyethyl)piperidine	C₇H₁₅NO	Incomplete conversion during halogen exchange.
1,2-Diiodoethane	C₂H₄I₂	Excess reagent in direct alkylation.
Process-Related Impurities & Byproducts	1,1'-(Ethane-1,2-diyl)dipiperidine	C₁₂H₂₄N₂	Dimerization byproduct from direct alkylation.
1-Vinylpiperidine	C₇H₁₃N	Elimination byproduct, especially at elevated temperatures.
Quaternary Ammonium Salts	[C₇H₁₄IN-R]⁺I⁻	Over-alkylation of the product or starting material.
1-(2-Bromoethyl)piperidine	C₇H₁₄BrN	Impurity from starting materials (e.g., 1-bromo-2-iodoethane).
1-(2-Chloroethyl)piperidine	C₇H₁₄ClN	Impurity from starting materials or reagents.[1]
Degradation Products	Piperidine Hydroiodide	C₅H₁₁N·HI	Hydrolysis of the product.
Oxidation Products (e.g., N-oxides)	C₇H₁₄INO	Oxidation of the tertiary amine.

A Multi-Pronged Approach to Impurity Identification: A Comparative Analysis of Analytical Techniques

No single analytical technique can provide a complete picture of the impurity profile of a given sample. A strategic combination of chromatographic separation and spectroscopic identification is essential for comprehensive characterization.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerhouse for the analysis of volatile and semi-volatile compounds, making it well-suited for the analysis of 1-(2-Iodoethyl)piperidine and many of its potential impurities.[2] The high resolving power of capillary GC columns allows for the separation of closely related structures, while the mass spectrometer provides invaluable information for identification based on fragmentation patterns.

Causality Behind Experimental Choices: The choice of a non-polar or medium-polarity column, such as a 5% phenyl-methylpolysiloxane, is based on the general principle of "like dissolves like." The relatively non-polar nature of the target analyte and many of its likely impurities ensures good interaction with the stationary phase and, consequently, effective separation. The temperature program is designed to first elute highly volatile impurities at lower temperatures before ramping up to elute the main component and less volatile byproducts.

Liquid Chromatography-Mass Spectrometry (LC-MS)

For non-volatile impurities, such as quaternary ammonium salts and certain degradation products, LC-MS is the technique of choice.[3] Reversed-phase chromatography, employing a C18 column, is a common starting point for the analysis of polar to moderately non-polar compounds.

Causality Behind Experimental Choices: The use of a gradient elution with a mobile phase consisting of an aqueous component (often with a formic acid modifier to improve peak shape for amines) and an organic solvent (like acetonitrile or methanol) allows for the separation of a wide range of compounds with varying polarities. The mass spectrometer, particularly with a soft ionization technique like electrospray ionization (ESI), is adept at analyzing polar and thermally labile compounds that are not amenable to GC-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled tool for the definitive structural elucidation of unknown impurities.[4][5] While not a separation technique itself, it provides detailed information about the chemical environment of each atom in a molecule. For impurity analysis, NMR is often used in conjunction with a separation technique (e.g., LC-NMR) or on isolated impurity fractions. Both ¹H and ¹³C NMR are crucial for piecing together the molecular puzzle.

Causality Behind Experimental Choices: The choice of deuterated solvent is critical to avoid interfering signals. Chloroform-d (CDCl₃) is a good starting point for many organic compounds. The non-destructive nature of NMR allows for the recovery of the sample for further analysis if needed.[5]

Table 2: Comparison of Analytical Techniques for Impurity Profiling

Technique	Principle	Strengths	Limitations	Best Suited For
GC-MS	Separation based on volatility and interaction with a stationary phase, followed by mass-based detection.	High resolution for volatile compounds, excellent for identification via fragmentation patterns.	Not suitable for non-volatile or thermally labile compounds.	Unreacted starting materials, volatile byproducts (e.g., 1-vinylpiperidine).
LC-MS	Separation based on partitioning between a mobile and stationary phase, followed by mass-based detection.	Versatile for a wide range of polarities, suitable for non-volatile and thermally labile compounds.	Resolution may be lower than GC for some compounds, matrix effects can be an issue.	Quaternary salts, degradation products, non-volatile starting materials.
NMR	Exploits the magnetic properties of atomic nuclei to provide detailed structural information.	Unambiguous structure elucidation, non-destructive.	Lower sensitivity compared to MS techniques, requires relatively pure samples for clear spectra.	Definitive identification of isolated impurities, structural confirmation.

Experimental Protocols: A Practical Guide

The following protocols provide a starting point for the analysis of commercial 1-(2-Iodoethyl)piperidine. Method validation and optimization will be necessary for specific applications and instrumentation.

GC-MS Protocol for Volatile and Semi-Volatile Impurities

1. Sample Preparation:

• Accurately weigh approximately 25 mg of the 1-(2-Iodoethyl)piperidine sample into a 10 mL volumetric flask.
• Dissolve and dilute to the mark with a suitable solvent such as ethyl acetate or dichloromethane.
• For quantitative analysis, prepare a series of calibration standards of known impurities.

2. GC-MS Conditions:

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane (or equivalent).
• Carrier Gas: Helium at a constant flow of 1.0 mL/min.
• Inlet Temperature: 250 °C.
• Injection Volume: 1 µL (split or splitless, depending on concentration).
• Oven Temperature Program:
• Initial temperature: 60 °C, hold for 2 minutes.
• Ramp to 280 °C at 15 °C/min.
• Hold at 280 °C for 5 minutes.
• MS Transfer Line Temperature: 280 °C.
• Ion Source Temperature: 230 °C.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Scan Range: m/z 40-400.

LC-MS Protocol for Non-Volatile Impurities

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the 1-(2-Iodoethyl)piperidine sample into a 10 mL volumetric flask.
• Dissolve and dilute to the mark with a 50:50 mixture of water and acetonitrile.
• Filter the sample through a 0.45 µm syringe filter before injection.

2. LC-MS Conditions:

• Column: C18, 100 mm x 2.1 mm, 3.5 µm particle size (or equivalent).
• Mobile Phase A: 0.1% Formic acid in water.
• Mobile Phase B: 0.1% Formic acid in acetonitrile.
• Gradient:
• 0-1 min: 5% B
• 1-10 min: 5% to 95% B
• 10-12 min: 95% B
• 12-12.1 min: 95% to 5% B
• 12.1-15 min: 5% B
• Flow Rate: 0.3 mL/min.
• Column Temperature: 30 °C.
• Injection Volume: 5 µL.
• Ionization Mode: Electrospray Ionization (ESI), positive mode.
• Scan Range: m/z 100-500.

NMR Protocol for Structural Elucidation

1. Sample Preparation:

• Dissolve approximately 5-10 mg of the isolated impurity or the bulk material in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

2. NMR Acquisition:

• Acquire ¹H NMR, ¹³C NMR, and, if necessary, 2D NMR spectra (e.g., COSY, HSQC, HMBC) on a high-field NMR spectrometer (e.g., 400 MHz or higher).
• Process the data using appropriate software to identify chemical shifts, coupling constants, and through-bond correlations to elucidate the structure.[6]

Visualizing the Workflow and Impurity Origins

Diagram 1: Synthetic Pathways and Potential Impurities

Caption: Synthetic routes to 1-(2-Iodoethyl)piperidine and the origin of potential impurities.

Diagram 2: Analytical Workflow for Impurity Identification

Caption: A comprehensive analytical workflow for the identification of impurities.

Conclusion and Recommendations

The identification and characterization of impurities in 1-(2-Iodoethyl)piperidine is a critical step in ensuring the quality and reliability of this important synthetic intermediate. A multi-faceted analytical approach, leveraging the strengths of GC-MS, LC-MS, and NMR spectroscopy, is essential for a comprehensive understanding of the impurity profile. By understanding the potential synthetic origins of impurities, researchers can proactively develop and validate analytical methods to ensure the purity of their starting materials. It is strongly recommended that researchers qualify new batches of 1-(2-Iodoethyl)piperidine using these orthogonal techniques to mitigate the risks associated with impurities in their downstream applications. This diligence at the outset will invariably lead to more robust and reproducible scientific outcomes.

References

• Google Patents. (1987). Process for preparing 2-piperidinoethyl chloride hydrochloride. CS248547B1.

• PubMed. (n.d.). A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant. Retrieved from [Link]

• Alternative Therapies in Health and Medicine. (n.d.). A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant. Retrieved from [Link]

• Optica Publishing Group. (n.d.). Application of NMR Spectroscopy to the Study of Substituted Piperidine Derivatives. Part II: Use of 15 N NMR in Drug Formulations. Retrieved from [Link]

• MDPI. (2018). Mechanochemical Synthesis, Spectroscopic Characterization and Molecular Structure of Piperidine–Phenytoin Salt. Retrieved from [https://www.mdpi.com/23 organics-06-00038]([Link] organics-06-00038)

• YouTube. (2020). 2D NMR spectroscopy for structural elucidation of complex small molecules. Retrieved from [Link]

Sources

• 1. A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Application of NMR Spectroscopy to the Study of Substituted Piperidine Derivatives. Part II: Use of 15N NMR in Drug Formulations [opg.optica.org]
• 5. mdpi.com [mdpi.com]
• 6. m.youtube.com [m.youtube.com]